2,4,5-Trifluorotoluene

• CAS: 887267-34-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2,4,5-Trifluorotoluene

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,4,5-Trifluorotoluene is a valuable fluorinated aromatic compound with significant applications as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its specific substitution pattern imparts unique electronic and lipophilic properties, making it a crucial building block in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the primary synthetic strategies for obtaining 2,4,5-Trifluorotoluene, complete with detailed experimental protocols, quantitative data, and workflow visualizations to aid in laboratory-scale and industrial production.

Introduction

The strategic incorporation of fluorine atoms into organic molecules can profoundly influence their biological activity, metabolic stability, and physicochemical properties. As such, the demand for selectively fluorinated building blocks like 2,4,5-Trifluorotoluene has grown significantly. This guide explores the most viable synthetic pathways to this important intermediate, focusing on methodologies that offer high yields, purity, and scalability. The discussed routes originate from readily available precursors, including 2,4,5-trifluoroaniline (B1295084), 2,4,5-trichlorotoluene (B165455), and 1,2,4-trifluorobenzene (B1293510).

Synthetic Pathways

Three principal synthetic routes have been identified for the preparation of 2,4,5-Trifluorotoluene, each with its own set of advantages and challenges.

Route 1: From 2,4,5-Trifluoroaniline via Diazotization and Methylation

This route utilizes the versatile chemistry of diazonium salts derived from the readily available 2,4,5-trifluoroaniline. The amino group is first converted to a diazonium salt, which is then subjected to a methylation reaction.

Workflow for Route 1:

Figure 1: Synthetic pathway from 2,4,5-Trifluoroaniline.

Experimental Protocol:

• Step 1: Diazotization of 2,4,5-Trifluoroaniline. A solution of 2,4,5-trifluoroaniline in a suitable acidic medium (e.g., aqueous HCl or HBF4) is cooled to 0-5 °C. A solution of sodium nitrite (B80452) (NaNO2) in water is then added dropwise while maintaining the low temperature to yield the corresponding 2,4,5-trifluorobenzenediazonium salt.

• Step 2: Methylation of the Diazonium Salt. While the direct methylation of diazonium salts is not as common as other Sandmeyer-type reactions, certain methodologies can be employed. One potential approach involves the use of organometallic reagents. For instance, the reaction of the diazonium salt with a methyl Grignard reagent (CH3MgBr) or a methylcopper reagent could potentially introduce the methyl group. Another possibility is a free-radical methylation.

Quantitative Data:

Starting Material	Reagents	Product	Yield (%)	Purity (%)	Reference
2,4,5-Trifluoroaniline	1. NaNO2, HBF42. CH3MgBr	2,4,5-Trifluorotoluene	Data not available	Data not available	Theoretical

Note: The direct methylation of an aryl diazonium salt is a challenging transformation and may result in low yields due to competing side reactions. Further research and optimization would be required for this step.

Route 2: Halogen Exchange (Halex) Fluorination of 2,4,5-Trichlorotoluene

This industrial-style approach involves the substitution of chlorine atoms with fluorine atoms on a 2,4,5-trichlorotoluene precursor. This method is often favored for large-scale production due to the relatively low cost of starting materials.[1]

Workflow for Route 2:

Figure 2: Synthetic pathway from 2,4,5-Trichlorotoluene.

Experimental Protocol:

• Synthesis of 2,4,5-Trichlorotoluene: 2,4,5-Trichlorotoluene can be synthesized by the chlorination of p-chlorotoluene in the presence of a Lewis acid catalyst.[2][3] Gaseous chlorine is bubbled through p-chlorotoluene with a catalyst such as ferrous sulfide (B99878) at a controlled temperature (e.g., 5-10 °C) to produce a mixture of chlorinated toluenes, from which the 2,4,5-trichloro isomer can be isolated by fractional distillation.[3]

• Halogen Exchange Reaction: 2,4,5-Trichlorotoluene is heated with a fluorinating agent, typically potassium fluoride (B91410) (KF), in a high-boiling polar aprotic solvent such as sulfolane (B150427) or N-methyl-2-pyrrolidone (NMP).[1] The reaction often requires a phase-transfer catalyst (e.g., a quaternary ammonium (B1175870) salt or a crown ether) and high temperatures (150-250 °C) to proceed efficiently. The progress of the reaction can be monitored by GC-MS to observe the stepwise replacement of chlorine with fluorine.

Quantitative Data:

Starting Material	Reagents	Product	Yield (%)	Purity (%)	Reference
p-Chlorotoluene	Cl2, FeS	2,4,5-Trichlorotoluene	>75% isomer content	-	[3]
2,4,5-Trichlorotoluene	KF, Phase-transfer catalyst, Sulfolane	2,4,5-Trifluorotoluene	Data not available	Data not available	[1]

Route 3: Functionalization of 1,2,4-Trifluorobenzene

This route starts with the commercially available 1,2,4-trifluorobenzene and introduces a methyl group. This can be achieved through various C-C bond-forming reactions.

Workflow for Route 3:

Figure 3: Synthetic pathway from 1,2,4-Trifluorobenzene.

Experimental Protocol:

• Method A: Friedel-Crafts Acylation followed by Reduction.

  • Acylation: 1,2,4-Trifluorobenzene can be acylated with acetyl chloride (CH3COCl) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl3) to introduce an acetyl group. The regioselectivity of this reaction would need to be carefully controlled to favor substitution at the 5-position.

  • Reduction: The resulting 2,4,5-trifluoroacetophenone can then be reduced to 2,4,5-Trifluorotoluene using standard methods for ketone reduction, such as the Wolff-Kishner (hydrazine and a strong base) or Clemmensen (zinc amalgam and HCl) reduction.

• Method B: Formylation followed by Reduction.

  • Formylation: A formyl group can be introduced onto the 1,2,4-trifluorobenzene ring using a Gattermann-Koch or Vilsmeier-Haack reaction to produce 2,4,5-trifluorobenzaldehyde.

  • Reduction: The aldehyde can then be reduced to a methyl group, for example, via its tosylhydrazone (Wolff-Kishner reduction).

Quantitative Data:

Starting Material	Reagents	Intermediate	Product	Overall Yield (%)	Reference
1,2,4-Trifluorobenzene	1. CH3COCl, AlCl32. H2NNH2, KOH	2,4,5-Trifluoroacetophenone	2,4,5-Trifluorotoluene	Data not available	Theoretical
1,2,4-Trifluorobenzene	1. POCl3, DMF2. H2NNH2, KOH	2,4,5-Trifluorobenzaldehyde	2,4,5-Trifluorotoluene	Data not available	Theoretical

Purification and Characterization

The final product, 2,4,5-Trifluorotoluene, is typically a liquid at room temperature. Purification is generally achieved by fractional distillation under atmospheric or reduced pressure. The purity of the compound should be assessed using analytical techniques such as:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and identify any byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 19F NMR, and 13C NMR are essential for confirming the structure and substitution pattern of the final product.

• Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the C-F and other functional groups.

Safety Considerations

The synthesis of 2,4,5-Trifluorotoluene involves the use of hazardous materials and reaction conditions.

• Fluorinating agents like KF can be corrosive and toxic.

• Strong acids and bases require careful handling.

• High-pressure and high-temperature reactions should be conducted in appropriate equipment with safety precautions in place.

• Chlorine gas is highly toxic and corrosive.

• Organometallic reagents are often pyrophoric and moisture-sensitive.

Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, must be worn at all times. All reactions should be performed in a well-ventilated fume hood.

Conclusion

The synthesis of 2,4,5-Trifluorotoluene can be accomplished through several distinct pathways, each with its own merits. The choice of a particular route will depend on factors such as the availability of starting materials, the desired scale of production, and the equipment available. The methodologies outlined in this guide provide a solid foundation for researchers and drug development professionals to produce this valuable fluorinated intermediate for their synthetic needs. Further optimization of the presented protocols may be necessary to achieve desired yields and purity for specific applications.

References

• 1. scispace.com [scispace.com]
• 2. Trichlorotoluene - Wikipedia [en.wikipedia.org]
• 3. US3692850A - Process for the production of 2,4,5-trichlorotoluene - Google Patents [patents.google.com]

Synthesis of 2,4,5-Trifluorotoluene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2,4,5-Trifluorotoluene is a valuable fluorinated aromatic compound, serving as a key building block in the synthesis of various pharmaceuticals and agrochemicals. The introduction of fluorine atoms into organic molecules can significantly alter their physical, chemical, and biological properties, often leading to enhanced metabolic stability, binding affinity, and lipophilicity. This guide provides an in-depth overview of the primary synthetic pathways to 2,4,5-trifluorotoluene, focusing on practical experimental methodologies and quantitative data to aid in its laboratory-scale or industrial preparation.

Primary Synthesis Pathway: Halogen Exchange from 2,4,5-Trichlorotoluene (B165455)

The most common and industrially viable route to 2,4,5-trifluorotoluene involves a two-step process: the synthesis of the precursor 2,4,5-trichlorotoluene, followed by a halogen exchange (Halex) reaction to replace the chlorine atoms with fluorine.

Step 1: Synthesis of 2,4,5-Trichlorotoluene

The synthesis of 2,4,5-trichlorotoluene is typically achieved through the direct chlorination of p-chlorotoluene in the presence of a suitable catalyst. This reaction yields a mixture of trichlorotoluene isomers, from which the desired 2,4,5-isomer can be isolated.

Experimental Protocol: Chlorination of p-Chlorotoluene

This protocol is based on established methods for aromatic chlorination.[1]

• Apparatus: A reaction vessel equipped with a mechanical stirrer, a gas inlet tube, a condenser, and a system for scrubbing off-gases (e.g., a sodium hydroxide (B78521) trap) is required. Due to the corrosive nature of the reagents and products, glass-lined or other suitably resistant reactors are recommended for larger scales.

• Reagents:

  • p-Chlorotoluene

  • Chlorine gas (Cl₂)

  • Ring-chlorination catalyst (e.g., ferric chloride (FeCl₃), antimony trichloride (B1173362) (SbCl₃), or a mixture of a metal sulfide (B99878) and a sulfur compound).[1]

• Procedure: a. Charge the reactor with p-chlorotoluene and the chlorination catalyst (e.g., 1-3 grams of ferrous sulfide per mole of p-chlorotoluene).[1] b. Heat the mixture to the desired reaction temperature, typically in the range of 25-50°C.[1] External cooling may be necessary to control the exothermic reaction. c. Introduce a steady stream of chlorine gas into the stirred reaction mixture. d. Monitor the progress of the reaction by gas chromatography (GC) until the desired degree of chlorination is achieved (an average of about 3 gram atoms of chlorine per mole).[1] e. Upon completion, stop the chlorine flow and purge the system with an inert gas (e.g., nitrogen) to remove excess chlorine and HCl.

• Work-up and Purification: a. The crude reaction mixture is typically washed with water and then a dilute aqueous alkali solution (e.g., sodium hydroxide) to neutralize any remaining acid. b. The organic layer is separated and dried over a suitable drying agent (e.g., anhydrous magnesium sulfate). c. The 2,4,5-trichlorotoluene is isolated from the isomeric mixture by fractional distillation or crystallization.[1]

Quantitative Data for 2,4,5-Trichlorotoluene Synthesis

Parameter	Value	Reference
Starting Material	p-Chlorotoluene	[1]
Reagent	Chlorine (gas)	[1]
Catalyst	Ferrous sulfide	[1]
Temperature	25-50°C	[1]
Product	Trichlorotoluene fraction	[1]
Purity of 2,4,5-isomer	>75% in the trichlorotoluene fraction	[1]

Step 2: Halogen Exchange (Fluorination) of 2,4,5-Trichlorotoluene

The conversion of 2,4,5-trichlorotoluene to 2,4,5-trifluorotoluene is accomplished via a nucleophilic aromatic substitution reaction known as the Halex process. This involves treating the chlorinated precursor with a fluoride (B91410) source, such as potassium fluoride (KF) or anhydrous hydrogen fluoride (HF).

Experimental Protocol: Fluorination using Potassium Fluoride

This protocol is a representative procedure based on the principles of Halex reactions using spray-dried KF in a polar aprotic solvent.[2]

• Apparatus: A high-pressure autoclave or a reaction vessel capable of withstanding high temperatures and pressures, equipped with a mechanical stirrer, temperature controller, and pressure gauge.

• Reagents:

  • 2,4,5-Trichlorotoluene

  • Spray-dried potassium fluoride (KF)

  • High-boiling polar aprotic solvent (e.g., dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), or sulfolane)

  • (Optional) Phase-transfer catalyst (e.g., a quaternary ammonium (B1175870) salt or a crown ether) to enhance the reactivity of KF.[2]

• Procedure: a. Charge the autoclave with 2,4,5-trichlorotoluene, a stoichiometric excess of spray-dried potassium fluoride, and the solvent. If used, add the phase-transfer catalyst. b. Seal the reactor and purge with an inert gas. c. Heat the stirred mixture to a high temperature (typically 150-250°C). The reaction is run under the autogenous pressure developed at this temperature. d. Maintain the reaction at temperature for several hours, monitoring the progress by GC analysis of aliquots.

• Work-up and Purification: a. Cool the reactor to room temperature and carefully vent any excess pressure. b. Dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane). c. Wash the combined organic extracts with water to remove the solvent and inorganic salts. d. Dry the organic layer over a drying agent. e. Remove the solvent by distillation, and purify the crude 2,4,5-trifluorotoluene by fractional distillation under reduced pressure.

Quantitative Data for Halogen Exchange Reaction

Parameter	Value	Reference
Starting Material	2,4,5-Trichlorotoluene	N/A
Reagent	Potassium Fluoride (KF) or Hydrogen Fluoride (HF)	[2][3]
Solvent	Sulfolane, DMF, or none (for HF)	[2]
Catalyst (for HF)	Antimony pentachloride (SbCl₅) (optional)	[3]
Temperature	150-250°C (for KF); 50-100°C (for HF)	[2][3]
Product	2,4,5-Trifluorotoluene	N/A

Alternative Pathway: Friedel-Crafts Methylation of 1,2,4-Trifluorobenzene (B1293510)

An alternative, though potentially less regioselective, route involves the direct methylation of 1,2,4-trifluorobenzene. The fluorine atoms are deactivating and ortho-, para-directing; however, with three fluorine atoms, the regioselectivity of the methylation can be complex, potentially leading to a mixture of isomers.

Experimental Protocol: Friedel-Crafts Methylation

This is a general procedure for a Friedel-Crafts alkylation reaction.

• Apparatus: A standard glass reaction flask equipped with a magnetic stirrer, addition funnel, and a gas outlet connected to a trap. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Reagents:

  • 1,2,4-Trifluorobenzene

  • Methylating agent (e.g., methyl chloride, methyl iodide, or dimethyl sulfate)

  • Lewis acid catalyst (e.g., aluminum chloride (AlCl₃))

  • Anhydrous solvent (e.g., carbon disulfide (CS₂) or dichloromethane (B109758) (CH₂Cl₂))

• Procedure: a. Suspend the Lewis acid catalyst in the anhydrous solvent in the reaction flask and cool in an ice bath. b. Add 1,2,4-trifluorobenzene to the suspension. c. Slowly add the methylating agent to the stirred mixture from the addition funnel. d. After the addition is complete, allow the reaction to stir at low temperature or warm to room temperature for a specified time.

• Work-up and Purification: a. Carefully quench the reaction by pouring it over crushed ice and dilute hydrochloric acid. b. Separate the organic layer, and extract the aqueous layer with the solvent. c. Combine the organic layers, wash with water, a dilute sodium bicarbonate solution, and brine. d. Dry the organic layer and remove the solvent. e. Purify the product mixture by fractional distillation to separate 2,4,5-trifluorotoluene from other isomers and unreacted starting material.

Visualizing the Synthesis Pathways

Diagram of the Primary Synthesis Pathway

Caption: Primary synthesis route to 2,4,5-Trifluorotoluene.

Diagram of the Halogen Exchange Experimental Workflow

Caption: Experimental workflow for the Halex synthesis.

References

• 1. US3692850A - Process for the production of 2,4,5-trichlorotoluene - Google Patents [patents.google.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Preparation of 2,4,5-Trifluorotoluene from 2,4,5-Trifluorobenzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis of 2,4,5-trifluorotoluene from its precursor, 2,4,5-trifluorobenzyl chloride. The conversion of a benzyl (B1604629) chloride to a toluene (B28343) derivative is a fundamental reduction reaction in organic synthesis. This document details three primary methodologies for achieving this transformation: catalytic hydrogenation, catalytic transfer hydrogenation, and metal hydride reduction. Each method is presented with a detailed experimental protocol, a summary of quantitative data, and a discussion of its advantages and limitations. The information is intended to assist researchers and professionals in the selection and implementation of the most suitable synthetic route for their specific needs.

The strategic incorporation of fluorine atoms into organic molecules is a cornerstone of modern drug design, often enhancing metabolic stability, binding affinity, and bioavailability.[1] Consequently, the synthesis of fluorinated building blocks, such as 2,4,5-trifluorotoluene, is of significant interest to the pharmaceutical industry.

Catalytic Hydrogenation

Catalytic hydrogenation is a widely employed method for the reduction of various functional groups, including the hydrogenolysis of benzyl halides to their corresponding toluenes. This process typically involves the use of a heterogeneous catalyst, most commonly palladium on carbon (Pd/C), and gaseous hydrogen. The reaction is known for its high efficiency and clean conversion, with the primary byproduct being hydrochloric acid, which is often neutralized with a base.

Quantitative Data for Catalytic Hydrogenation of Substituted Benzyl Chlorides

Entry	Substrate	Catalyst	Hydrogen Pressure	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	4-Chlorobenzyl chloride	10% Pd/C	1 atm	Methanol (B129727)	25	2	>95	Adapted from General Procedures
2	Benzyl chloride	5% Pd/C	45 psig	Ethyl Acetate	25	1	High	General Knowledge
3	N-Benzyl-4-fluoroaniline	10% Pd/C	1 atm (balloon)	Methanol	25	Not Specified	High	General Knowledge

Experimental Protocol: Catalytic Hydrogenation

A solution of 2,4,5-trifluorobenzyl chloride (1.0 eq) in methanol is prepared in a round-bottom flask. A catalytic amount of 10% palladium on carbon (5-10 mol%) is added to the solution. The flask is then fitted with a hydrogen balloon and the reaction mixture is stirred vigorously at room temperature. The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the reaction mixture is filtered through a pad of celite to remove the catalyst. The filtrate is concentrated under reduced pressure, and the resulting crude product is purified by column chromatography to yield 2,4,5-trifluorotoluene.

Catalytic Hydrogenation Workflow Diagram.

Catalytic Transfer Hydrogenation

Catalytic transfer hydrogenation offers a convenient alternative to the use of gaseous hydrogen. In this method, a hydrogen donor molecule, such as formic acid, ammonium (B1175870) formate, or cyclohexene (B86901), is used to generate hydrogen in situ in the presence of a catalyst. This technique is often preferred for its operational simplicity and for substrates that may be sensitive to the conditions of direct hydrogenation.

Quantitative Data for Catalytic Transfer Hydrogenation

Entry	Substrate	Catalyst	Hydrogen Donor	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Benzyl Chloride	10% Pd/C	Cyclohexene	Ethanol	65	0.25	High	General Knowledge
2	Z-protected amino acids	10% Pd/C	Cyclohexene	Not Specified	65	0.25	High	General Knowledge
3	Chalcones	10% Pd/C	Not Specified	Ethyl Acetate	25	1-5	37-96	[2]

Experimental Protocol: Catalytic Transfer Hydrogenation

To a solution of 2,4,5-trifluorobenzyl chloride (1.0 eq) in ethanol, 10% palladium on carbon (5-10 mol%) and an excess of cyclohexene (hydrogen donor) are added. The reaction mixture is heated to reflux and the progress is monitored by TLC or GC. Once the starting material is consumed, the mixture is cooled to room temperature and filtered through celite to remove the catalyst. The solvent is removed under reduced pressure, and the residue is purified by column chromatography to afford the desired 2,4,5-trifluorotoluene.

Catalytic Transfer Hydrogenation Workflow.

Metal Hydride Reduction

Metal hydrides, such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (B1222165) (NaBH₄), are powerful reducing agents capable of converting a wide range of functional groups. For the reduction of benzyl chlorides, LiAlH₄ is highly effective, readily cleaving the carbon-chlorine bond to form the corresponding toluene.[3] Sodium borohydride is a milder reducing agent and its reactivity towards alkyl halides can be influenced by the solvent and reaction conditions.[1][4]

Quantitative Data for Metal Hydride Reduction of Benzyl Halides

Entry	Substrate	Reducing Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Primary/Secondary Alkyl Iodides/Bromides	NaBH₄	Aprotic Solvents	Not Specified	Not Specified	90-100	[1]
2	Benzyl Chloride	NaBH₄	Diglyme	75	Not Specified	Reaction Observed	[5]
3	Alkyl Halides	LiAlH₄	Not Specified	Not Specified	Not Specified	High	[3]

Experimental Protocol: Lithium Aluminum Hydride Reduction

Caution: Lithium aluminum hydride reacts violently with water and protic solvents. All glassware must be thoroughly dried, and the reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

To a stirred suspension of lithium aluminum hydride (1.1-1.5 eq) in anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) at 0 °C under an inert atmosphere, a solution of 2,4,5-trifluorobenzyl chloride (1.0 eq) in the same anhydrous solvent is added dropwise. The reaction mixture is then allowed to warm to room temperature and stirred until completion (monitored by TLC or GC). After the reaction is complete, it is carefully quenched by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then water again. The resulting mixture is stirred until a white precipitate forms. The solid is removed by filtration, and the organic layer is separated, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to give 2,4,5-trifluorotoluene.

Workflow for LiAlH₄ Reduction.

Characterization of 2,4,5-Trifluorotoluene

The identity and purity of the synthesized 2,4,5-trifluorotoluene can be confirmed by various spectroscopic methods.

• ¹H NMR: The proton NMR spectrum is expected to show a singlet for the methyl protons and complex multiplets for the aromatic protons due to coupling with the fluorine atoms.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the methyl carbon and the aromatic carbons, with characteristic C-F coupling constants.

• ¹⁹F NMR: The fluorine NMR spectrum is a powerful tool for confirming the substitution pattern. For 2,4,5-trifluorotoluene, three distinct signals are expected, each with its own characteristic chemical shift and coupling pattern. Trifluorotoluene is often used as an internal standard in ¹⁹F NMR.[6]

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of 2,4,5-trifluorotoluene (146.11 g/mol ).[7]

Conclusion

The preparation of 2,4,5-trifluorotoluene from 2,4,5-trifluorobenzyl chloride can be effectively achieved through several established reduction methodologies. Catalytic hydrogenation offers high efficiency and clean conversion but requires handling of gaseous hydrogen. Catalytic transfer hydrogenation provides a safer and more convenient alternative. Metal hydride reduction, particularly with lithium aluminum hydride, is a powerful and rapid method but necessitates stringent anhydrous conditions. The choice of method will depend on the specific requirements of the synthesis, including scale, available equipment, and the presence of other functional groups in the molecule. This guide provides the necessary technical details to aid researchers in making an informed decision for the successful synthesis of this valuable fluorinated building block.

References

• 1. The sodium borohydride reduction of organic halides and related derivatives in aprotic solvents [vtechworks.lib.vt.edu]
• 2. Ru(II)-Catalyzed Asymmetric Transfer Hydrogenation of α-Alkyl-β-Ketoaldehydes via Dynamic Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 4. jconsortium.com [jconsortium.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. rsc.org [rsc.org]
• 7. Trifluorotoluene - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Core Physical and Chemical Properties of 2,4,5-Trifluorotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,5-Trifluorotoluene is a fluorinated aromatic compound of increasing interest in the fields of pharmaceutical and agrochemical development due to the unique properties conferred by its specific fluorine substitution pattern. The presence and position of the fluorine atoms on the toluene (B28343) ring significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability, making it a valuable building block in the design of novel bioactive molecules. This technical guide provides a comprehensive overview of the core physical and chemical properties of 2,4,5-Trifluorotoluene, supported by available data and methodologies to aid in its application in research and development.

Physical Properties

The physical characteristics of 2,4,5-Trifluorotoluene are summarized in the table below. These properties are essential for its handling, purification, and use in various experimental setups.

Property	Value	Reference
CAS Number	887267-34-7	[1]
Molecular Formula	C₇H₅F₃	[1]
Molecular Weight	146.11 g/mol	[1]
Boiling Point	121.9 °C at 760 mmHg	[2]
Density	1.234 g/cm³	[2][3]
Appearance	Colorless to pale yellow liquid	[4]
Solubility	No specific data available for the 2,4,5-isomer. Generally, trifluorotoluenes are soluble in common organic solvents like ether, benzene, ethanol, and acetone, with limited solubility in water.[5][6]

Chemical Properties and Reactivity

The chemical behavior of 2,4,5-Trifluorotoluene is largely dictated by the electron-withdrawing nature of the three fluorine atoms on the aromatic ring. This substitution pattern deactivates the ring towards electrophilic aromatic substitution and influences the regioselectivity of such reactions.

Electrophilic Aromatic Substitution: The fluorine atoms, being ortho, para-directing but strongly deactivating, make electrophilic substitution reactions challenging. The substitution that does occur would be directed to the positions influenced by the combined directing effects of the fluorine and methyl groups.

Nucleophilic Aromatic Substitution: The electron-deficient nature of the aromatic ring makes it more susceptible to nucleophilic aromatic substitution, particularly at the positions activated by the fluorine atoms. Polyfluorinated benzenes are known to react with strong nucleophiles to displace fluoride (B91410) ions.

Reactions of the Methyl Group: The methyl group can undergo free-radical halogenation or oxidation, typical reactions for alkylbenzenes.

While specific reactivity studies on 2,4,5-Trifluorotoluene are not widely available in the public domain, its reactivity can be inferred from the general principles of polyfluorinated aromatic compounds.

Experimental Protocols

Detailed experimental protocols for the synthesis of 2,4,5-Trifluorotoluene are not readily found in peer-reviewed journals. However, synthetic routes to its derivatives, such as 2,4,5-trifluorophenylacetic acid, suggest potential pathways for its preparation. One plausible general approach involves the fluorination of a corresponding substituted toluene precursor.

A general method for the preparation of trifluorotoluenes involves the reaction of a benzotrichloride (B165768) with hydrogen fluoride.[5] Another general laboratory-scale synthesis involves the copper-catalyzed coupling of an aromatic halide with trifluoromethyl iodide.[5]

The synthesis of 2,4,5-trifluorophenylacetic acid often starts from precursors like 2,4,5-trifluoronitrobenzene, indicating that 2,4,5-Trifluorotoluene could potentially be synthesized from a related amine via diazotization and subsequent Sandmeyer-type reaction or from a suitable halogenated precursor via nucleophilic fluorination.

Spectroscopic Data

Detailed spectroscopic data for 2,4,5-Trifluorotoluene is not widely published. However, general principles of NMR and IR spectroscopy can be used to predict the expected spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show signals for the two aromatic protons and the three methyl protons. The chemical shifts and coupling patterns of the aromatic protons will be influenced by the neighboring fluorine atoms, resulting in complex splitting patterns (doublets of doublets, etc.).

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the seven carbon atoms. The carbon atoms directly bonded to fluorine will exhibit large one-bond C-F coupling constants.

• ¹⁹F NMR: The fluorine NMR spectrum is expected to show three distinct signals for the three non-equivalent fluorine atoms at positions 2, 4, and 5. These signals will be split by coupling to each other and to the aromatic protons.

Infrared (IR) Spectroscopy: The IR spectrum of 2,4,5-Trifluorotoluene would be expected to show characteristic absorption bands for:

• C-H stretching of the aromatic ring and the methyl group.

• C=C stretching of the aromatic ring.

• Strong C-F stretching bands, which are typically found in the 1350-1000 cm⁻¹ region for aryl fluorides.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak at m/z = 146. The fragmentation pattern would likely involve the loss of a fluorine atom or the methyl group, as well as fragmentation of the aromatic ring.

Safety and Handling

2,4,5-Trifluorotoluene should be handled in a well-ventilated area, and personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn.[1] It is important to avoid contact with skin and eyes and to prevent inhalation of vapors.[1] Store the compound in a tightly closed container in a cool, dry place.[1] In case of fire, appropriate extinguishing media should be used, and self-contained breathing apparatus may be necessary.[1]

Logical Relationships and Workflows

The following diagrams illustrate the logical relationships in the synthesis and analysis of fluorinated aromatic compounds.

Caption: Generalized synthetic pathway for 2,4,5-Trifluorotoluene.

Caption: Standard analytical workflow for structural characterization.

References

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]
• 3. colorado.edu [colorado.edu]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 5. Trifluorotoluene - Wikipedia [en.wikipedia.org]
• 6. grokipedia.com [grokipedia.com]

An In-depth Technical Guide to 2,4,5-Trifluorotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,5-Trifluorotoluene, a halogenated aromatic hydrocarbon, is a compound of significant interest in the fields of medicinal chemistry and materials science. Its unique trifluorinated substitution pattern on the toluene (B28343) backbone imparts distinct physicochemical properties that are advantageous for the synthesis of complex organic molecules, particularly in the development of novel pharmaceuticals and agrochemicals. The presence of fluorine atoms can enhance metabolic stability, bioavailability, and binding affinity of drug candidates. This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and applications of 2,4,5-Trifluorotoluene.

While specific data for 2,4,5-Trifluorotoluene is not as widely available in public literature as for other isomers, this guide compiles the most relevant information and draws comparisons with closely related compounds to provide a thorough understanding of its characteristics.

Chemical and Physical Properties

Precise experimental data for 2,4,5-Trifluorotoluene is limited. However, based on the properties of other trifluorotoluene isomers, we can infer its general characteristics. A summary of key physical and chemical data for related trifluorotoluene isomers is presented below for comparative purposes.

Property	2,3,4-Trifluorotoluene	2,4,6-Trifluorotoluene	(Trifluoromethyl)benzene (General Trifluorotoluene)
CAS Number	193533-92-5[1]	79348-71-3[2]	98-08-8[3]
Molecular Formula	C₇H₅F₃	C₇H₅F₃	C₇H₅F₃
Molecular Weight	146.11 g/mol	146.11 g/mol [2]	146.11 g/mol [3]
Appearance	Colorless to light yellow clear liquid[4]	-	Colorless liquid[3]
Boiling Point	126-127 °C	-	102 °C[5]
Melting Point	-	-	-29 °C[5]
Density	1.222 g/mL at 25 °C	-	1.19 g/mL at 20 °C[5]
Refractive Index	n20/D 1.434	-	1.414[5]
Solubility in Water	-	-	< 1 mg/mL[5]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region, with coupling patterns influenced by the adjacent fluorine atoms.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the aromatic carbons, with the carbon-fluorine couplings providing valuable structural information.

• ¹⁹F NMR: The fluorine NMR spectrum is a critical tool for identifying trifluorinated compounds. For α,α,α-Trifluorotoluene, a singlet is observed at -63.2 ppm.[3] For 1-bromo-2,4,5-trifluorobenzene, a related compound, three distinct ¹⁹F resonances are observed, indicating different chemical environments for each fluorine atom.[6]

Infrared (IR) Spectroscopy: The IR spectrum of trifluorotoluene derivatives typically shows characteristic C-F stretching vibrations in the region of 1100-1400 cm⁻¹. Aromatic C-H and C=C stretching and bending vibrations will also be present.

Mass Spectrometry (MS): The mass spectrum of trifluorotoluene (CAS 98-08-8) shows a molecular ion peak at m/z 146.[7] Fragmentation patterns would involve the loss of fluorine atoms and the methyl group.

Synthesis

The synthesis of specifically 2,4,5-Trifluorotoluene is not well-documented in readily accessible literature. However, general methods for the synthesis of trifluorotoluenes and related fluorinated aromatic compounds can be adapted. A common industrial method for producing (trifluoromethyl)benzene involves the reaction of benzotrichloride (B165768) with hydrogen fluoride.[3] For laboratory-scale synthesis, coupling of an aromatic halide with trifluoromethyl iodide in the presence of a copper catalyst is a known method.[3]

A plausible synthetic route to 2,4,5-Trifluorotoluene could involve the fluorination of a corresponding chlorinated or brominated toluene precursor. For instance, a patent describes the synthesis of 1,2,4-trifluorobenzene (B1293510) starting from 2,4-dichlorofluorobenzene, which undergoes nitration, fluorination, reduction, diazotization, and deamination.[8] A similar multi-step synthesis could potentially be designed to yield 2,4,5-Trifluorotoluene.

Experimental Workflow for a General Trifluorotoluene Synthesis

Below is a generalized workflow for the synthesis of a trifluorotoluene derivative, illustrating the key steps that might be involved.

A potential multi-step synthesis pathway for 2,4,5-Trifluorotoluene.

Applications in Drug Development

Fluorinated compounds are of great importance in the pharmaceutical industry. The introduction of fluorine atoms into a drug molecule can significantly alter its properties in a beneficial way.[9] These modifications can lead to:

• Enhanced Metabolic Stability: The strong carbon-fluorine bond can block sites of metabolic oxidation, increasing the drug's half-life.

• Increased Lipophilicity: The trifluoromethyl group can enhance a molecule's lipophilicity, which can improve its absorption, distribution, metabolism, and excretion (ADME) properties.[10]

• Improved Binding Affinity: The electron-withdrawing nature of fluorine can influence the pKa of nearby functional groups and enhance interactions with biological targets.[10]

While specific applications of 2,4,5-Trifluorotoluene in drug development are not extensively documented, its structural motif is found in various biologically active molecules. For example, 1-(bromomethyl)-2,4,5-trifluorobenzene has been used in the synthesis of compounds with potential therapeutic applications.[11] The trifluorobenzene moiety is present in recently approved oral drugs.[11]

Logical Relationship in Drug Discovery

The following diagram illustrates the logical progression of how a fluorinated building block like 2,4,5-Trifluorotoluene can be utilized in the drug discovery process.

References

• 1. 2,3,4-Trifluorotoluene 99 193533-92-5 [sigmaaldrich.com]
• 2. 2,4,6-Trifluorotoluene | C7H5F3 | CID 2782639 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Trifluorotoluene - Wikipedia [en.wikipedia.org]
• 4. 2,3,4-Trifluorotoluene | 193533-92-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. grokipedia.com [grokipedia.com]
• 6. azom.com [azom.com]
• 7. ez.restek.com [ez.restek.com]
• 8. CN110498730B - Synthetic method of 1,2, 4-trifluorobenzene - Google Patents [patents.google.com]
• 9. pharmacyjournal.org [pharmacyjournal.org]
• 10. nbinno.com [nbinno.com]
• 11. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure of 2,4,5-Trifluorotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,5-Trifluorotoluene is a fluorinated aromatic compound that serves as a valuable building block in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical industries. Its specific substitution pattern of fluorine atoms on the toluene (B28343) backbone imparts unique physicochemical properties that are of significant interest in medicinal chemistry. The presence of fluorine can influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. This technical guide provides a comprehensive overview of the molecular structure of 2,4,5-Trifluorotoluene, drawing from available data to support research and development activities.

Chemical Identity and Physicochemical Properties

2,4,5-Trifluorotoluene is systematically named 1,2,4-Trifluoro-5-methylbenzene. Its fundamental properties are summarized in the table below.

Identifier	Value
IUPAC Name	1,2,4-Trifluoro-5-methylbenzene
CAS Number	887267-34-7
Molecular Formula	C₇H₅F₃
Molecular Weight	146.11 g/mol
Appearance	White crystalline powder or liquid
Purity	Typically ≥97%

Molecular Structure

A logical workflow for determining these parameters computationally is outlined below.

Caption: A typical workflow for the computational determination of molecular geometry using DFT.

Spectroscopic Characterization

Spectroscopic techniques are essential for the identification and structural elucidation of 2,4,5-Trifluorotoluene. The expected spectroscopic data based on its structure are as follows:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons and the methyl group protons. The chemical shifts and coupling patterns of the aromatic protons will be influenced by the neighboring fluorine atoms.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for each of the seven carbon atoms in the molecule. The chemical shifts of the aromatic carbons will be significantly affected by the attached fluorine atoms.

• ¹⁹F NMR: The fluorine NMR spectrum is a powerful tool for characterizing fluorinated compounds. For 2,4,5-Trifluorotoluene, three distinct signals are expected, corresponding to the three fluorine atoms in different chemical environments. The coupling between the fluorine atoms and with neighboring protons will provide valuable structural information.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for C-H stretching of the aromatic ring and the methyl group, C=C stretching of the aromatic ring, and, most importantly, strong C-F stretching vibrations.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (146.11 g/mol ). The fragmentation pattern will provide further structural information.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 2,4,5-Trifluorotoluene is not widely published, a plausible synthetic route can be inferred from related preparations of fluorinated aromatic compounds. A common strategy involves the fluorination of a suitable precursor. For instance, the synthesis of the related compound 1,2,4-trifluorobenzene (B1293510) often starts from 2,4-dichloro fluorobenzene. A similar multi-step synthesis could be envisioned for 2,4,5-Trifluorotoluene, potentially starting from a corresponding chlorinated or nitrated toluene derivative.

A generalized workflow for a potential synthesis is depicted below.

Caption: A generalized, hypothetical workflow for the synthesis of 2,4,5-Trifluorotoluene.

Applications in Drug Development

2,4,5-Trifluorotoluene is primarily utilized as an intermediate in the synthesis of more complex molecules for the pharmaceutical and agrochemical industries.[1] The trifluorinated phenyl motif is a key structural element in a variety of bioactive compounds. The introduction of fluorine atoms can enhance the metabolic stability of a drug by blocking sites susceptible to oxidative metabolism. Furthermore, the high electronegativity of fluorine can alter the acidity or basicity of nearby functional groups, potentially improving the binding affinity of a drug to its target protein. The lipophilicity of a molecule can also be fine-tuned by the incorporation of fluorine, which can impact its absorption, distribution, metabolism, and excretion (ADME) properties.

While specific drugs derived directly from 2,4,5-Trifluorotoluene are not prominently disclosed, the 2,4,5-trifluorophenyl moiety is a known pharmacophore. For example, derivatives of the related 2,4,5-trifluorobenzoic acid have been investigated for their biological activities. The logical progression from a chemical intermediate to a potential drug candidate is illustrated below.

Caption: The logical flow from a chemical intermediate to a drug candidate in pharmaceutical research.

Conclusion

2,4,5-Trifluorotoluene is a specialty chemical with significant potential as a building block in the development of novel pharmaceuticals and agrochemicals. While detailed experimental data on its molecular structure and synthesis are not extensively available in public literature, its chemical identity is established, and its utility can be inferred from the broader context of fluorinated compounds in medicinal chemistry. Further research into the precise structural and reactive properties of this molecule will undoubtedly facilitate its broader application in the design and synthesis of next-generation bioactive compounds.

References

• 1. 2,4,5-Trifluorotoluene [myskinrecipes.com]

A Technical Guide to the ¹H NMR Spectrum of 2,4,5-Trifluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected ¹H NMR spectrum of 2,4,5-trifluorotoluene. The information presented is based on established principles of nuclear magnetic resonance spectroscopy and data from analogous fluorinated aromatic compounds, offering a robust framework for spectral interpretation in the absence of direct experimental data for this specific molecule.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 2,4,5-trifluorotoluene is predicted to exhibit two distinct signals for the aromatic protons and one signal for the methyl protons. The fluorine substituents significantly influence the chemical shifts (δ) and give rise to complex spin-spin coupling patterns (J).

Table 1: Predicted ¹H NMR Data for 2,4,5-Trifluorotoluene

Signal	Position	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H-3	ortho to F-2, meta to F-4	~ 7.0 - 7.3	Doublet of doublets of doublets (ddd)	³J(H-3, F-4) ≈ 8-10, ⁴J(H-3, F-2) ≈ 4-6, ⁴J(H-3, H-6) ≈ 2-3
H-6	ortho to F-5, meta to F-4	~ 6.9 - 7.2	Doublet of doublets of doublets (ddd)	³J(H-6, F-5) ≈ 8-10, ⁴J(H-6, F-4) ≈ 4-6, ⁴J(H-6, H-3) ≈ 2-3
CH₃	-	~ 2.3	Quartet (q) or triplet of triplets (tt)	⁵J(H-CH₃, F-2) ≈ 1-3

Note: These are predicted values and may vary based on solvent and experimental conditions.

Key Spectral Features and Interpretation

The presence of three fluorine atoms on the benzene (B151609) ring dramatically influences the proton spectrum. The electron-withdrawing nature of fluorine generally leads to a downfield shift of the aromatic proton signals compared to toluene (B28343).

The coupling patterns are of particular interest. The aromatic protons, H-3 and H-6, are expected to show coupling to adjacent and meta fluorine atoms, resulting in complex multiplets. The methyl protons are also likely to exhibit a small long-range coupling to the ortho fluorine atom at position 2 (⁵JHF), which would manifest as a fine splitting of the methyl signal. This through-space coupling is a notable feature in fluorinated aromatic compounds.

Experimental Protocol for ¹H NMR Acquisition

The following provides a generalized experimental protocol for acquiring the ¹H NMR spectrum of a fluorinated toluene derivative like 2,4,5-trifluorotoluene.

Instrumentation:

• A high-resolution NMR spectrometer with a proton frequency of 400 MHz or higher is recommended to achieve good signal dispersion.[1]

Sample Preparation:

• Dissolve 5-10 mg of 2,4,5-trifluorotoluene in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or Benzene-d₆).

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (δ = 0.00 ppm).[2]

• Transfer the solution to a standard 5 mm NMR tube.

Data Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments).

• Spectral Width: A spectral width of approximately 12-15 ppm, centered around 6 ppm, should be sufficient to cover the aromatic and aliphatic regions.

• Acquisition Time: 2-3 seconds to ensure good resolution.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 8-16 scans, depending on the sample concentration, to achieve an adequate signal-to-noise ratio.

• Temperature: Standard probe temperature (e.g., 298 K).

Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift scale using the TMS signal.

• Integrate the signals to determine the relative proton ratios.

• Analyze the multiplicities and measure the coupling constants.

Visualization of Spin-Spin Coupling

The following diagram illustrates the key spin-spin coupling interactions expected in the 2,4,5-trifluorotoluene molecule.

Predicted ¹H-¹⁹F and ¹H-¹H spin-spin couplings in 2,4,5-Trifluorotoluene.

This guide provides a comprehensive overview of the expected ¹H NMR spectrum of 2,4,5-trifluorotoluene, intended to aid researchers in the prediction, acquisition, and interpretation of such data. The principles outlined are broadly applicable to other fluorinated aromatic systems.

References

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]

An In-depth Technical Guide to the Predicted ¹³C NMR Spectrum of 2,4,5-Trifluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the predicted ¹³C Nuclear Magnetic Resonance (NMR) spectrum of 2,4,5-Trifluorotoluene. Due to the absence of a publicly available experimental spectrum for this specific isomer, this document presents a theoretical spectrum based on established substituent effects and data from analogous fluorinated aromatic compounds. It includes predicted chemical shifts and carbon-fluorine coupling constants, a comprehensive experimental protocol for acquiring such a spectrum, and a visualization of the molecular structure and key coupling interactions.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum of 2,4,5-Trifluorotoluene is predicted to exhibit seven distinct signals, one for each carbon atom in the molecule. The chemical shifts (δ) are influenced by the electron-withdrawing effects of the fluorine substituents and the electron-donating effect of the methyl group. The signals for carbons directly bonded to fluorine will appear as doublets with large one-bond coupling constants (¹JCF), while other carbons will show smaller, multi-bond couplings (ⁿJCF).

The predicted data, including chemical shifts in parts per million (ppm) and C-F coupling constants in Hertz (Hz), are summarized in the table below. These values are estimated based on data from similar fluorinated benzene (B151609) and toluene (B28343) derivatives.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted C-F Coupling Constants (J, Hz)
C1 (C-CH₃)	~120-125	Multiplet	ⁿJCF
C2 (C-F)	~155-160	Doublet of Doublets of Doublets	¹JCF ≈ 240-250, ²JCF, ³JCF
C3 (C-H)	~115-120	Multiplet	ⁿJCF
C4 (C-F)	~150-155	Doublet of Doublets of Doublets	¹JCF ≈ 245-255, ²JCF, ³JCF
C5 (C-F)	~145-150	Doublet of Doublets of Doublets	¹JCF ≈ 240-250, ²JCF, ²JCF
C6 (C-H)	~110-115	Multiplet	ⁿJCF
CH₃	~15-20	Quartet	⁴JCF

Note: The predicted values are for guidance and may differ from experimental results. The multiplicity of signals for carbons not directly attached to fluorine will depend on the magnitude of the various multi-bond C-F couplings.

Experimental Protocol for ¹³C NMR Spectroscopy of Polyfluorinated Aromatics

Acquiring a high-quality ¹³C NMR spectrum of a polyfluorinated aromatic compound like 2,4,5-Trifluorotoluene requires specific experimental considerations to account for the complexities introduced by C-F coupling.

1. Sample Preparation:

• Concentration: A reasonably concentrated sample is necessary due to the low natural abundance of ¹³C (1.1%).[1] For a routine measurement, a concentration of 10-50 mg of the analyte in 0.5-0.7 mL of deuterated solvent is recommended.

• Solvent: Deuterated chloroform (B151607) (CDCl₃) is a common choice as it is a good solvent for many organic compounds and its deuterium (B1214612) signal can be used for field-frequency locking.[2] Other deuterated solvents such as acetone-d₆, benzene-d₆, or DMSO-d₆ can also be used depending on the solubility of the compound.

2. NMR Spectrometer Setup:

• Spectrometer Frequency: A high-field NMR spectrometer (e.g., 400 MHz for ¹H or higher) is advantageous for better signal dispersion and sensitivity.

• Probe: A broadband or multinuclear probe capable of observing ¹³C frequencies is required. For complex spectra with overlapping signals, a triple-resonance probe (¹H, ¹³C, ¹⁹F) can be beneficial for performing decoupling experiments.[3]

3. Data Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment with proton decoupling is typically used.

• Proton Decoupling: Broadband proton decoupling is employed to simplify the spectrum by removing ¹H-¹³C couplings, causing the carbon signals to appear as singlets or as multiplets due only to C-F coupling.[2]

• ¹⁹F Decoupling (Optional): In cases of severe signal overlap due to complex C-F coupling patterns, simultaneous ¹H and ¹⁹F broadband decoupling can be performed. This requires a triple-resonance probe and can simplify the spectrum to single lines for each carbon, but information about C-F connectivity is lost.[4]

• Acquisition Time (at): An acquisition time of 1-2 seconds is generally sufficient.

• Relaxation Delay (d1): A relaxation delay of 2-5 seconds is recommended to allow for adequate relaxation of the carbon nuclei, which is important for quantitative analysis.

• Number of Scans (ns): Due to the low sensitivity of ¹³C NMR, a larger number of scans is typically required, ranging from several hundred to several thousand, depending on the sample concentration.

• Spectral Width (sw): A spectral width of approximately 250 ppm (e.g., -20 to 230 ppm) is usually sufficient to cover the chemical shift range of most organic compounds.

4. Data Processing:

• Fourier Transformation: The acquired free induction decay (FID) is converted into the frequency domain spectrum via Fourier transformation.

• Phase Correction: The spectrum is manually or automatically phase corrected.

• Baseline Correction: A baseline correction is applied to ensure a flat baseline.

• Referencing: The chemical shift axis is referenced to the solvent signal (e.g., CDCl₃ at 77.16 ppm) or an internal standard like tetramethylsilane (B1202638) (TMS).

Visualization of Molecular Structure and C-F Couplings

The following diagram illustrates the molecular structure of 2,4,5-Trifluorotoluene and the key one-bond (¹J) and multi-bond (ⁿJ) carbon-fluorine couplings that are expected to be observed in the ¹³C NMR spectrum.

Predicted C-F couplings in 2,4,5-Trifluorotoluene.

This guide provides a foundational understanding of the expected ¹³C NMR characteristics of 2,4,5-Trifluorotoluene and a practical protocol for its experimental determination. The complexities arising from multiple fluorine substituents underscore the importance of careful experimental design and spectral interpretation in the structural elucidation of highly fluorinated molecules.

References

• 1. nmr.ceitec.cz [nmr.ceitec.cz]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. University of Ottawa NMR Facility Blog: 13C NMR of Fluorinated Organics [u-of-o-nmr-facility.blogspot.com]
• 4. acdlabs.com [acdlabs.com]

An In-Depth Technical Guide to the ¹⁹F NMR Analysis of 2,4,5-Trifluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and practices involved in the ¹⁹F Nuclear Magnetic Resonance (NMR) analysis of 2,4,5-trifluorotoluene. Due to the limited availability of specific experimental spectral data for 2,4,5-trifluorotoluene in the public domain, this document focuses on the theoretical framework, a general experimental protocol, and the interpretation of the expected spectral features based on established principles of ¹⁹F NMR spectroscopy.

Introduction to ¹⁹F NMR Spectroscopy

Fluorine-19 (¹⁹F) NMR spectroscopy is a powerful analytical technique for the structural elucidation of organofluorine compounds. The ¹⁹F nucleus possesses a nuclear spin of ½ and is 100% naturally abundant, making it a highly sensitive nucleus for NMR detection. Its large chemical shift range, typically spanning over 400 ppm, provides excellent signal dispersion and reduces the likelihood of signal overlap, even in complex molecules. Furthermore, ¹⁹F-¹⁹F spin-spin coupling constants are often larger than proton-proton couplings and can be observed over several bonds, providing valuable information about molecular connectivity and through-space interactions.

Predicted ¹⁹F NMR Data for 2,4,5-Trifluorotoluene

In the absence of experimentally derived data, computational methods can provide valuable predictions of ¹⁹F NMR parameters. The following table summarizes the predicted chemical shifts (δ) and coupling constants (J) for 2,4,5-trifluorotoluene.

Disclaimer: The following data are computationally predicted and have not been experimentally verified. Actual experimental values may differ.

Fluorine Position	Predicted Chemical Shift (δ) ppm	Predicted Coupling Constants (J_FF_) Hz
F-2	-135 to -145	³JF2-F4 ≈ 15-25 Hz, ⁴JF2-F5 ≈ 2-8 Hz
F-4	-140 to -150	³JF4-F2 ≈ 15-25 Hz, ³JF4-F5 ≈ 15-25 Hz
F-5	-155 to -165	⁴JF5-F2 ≈ 2-8 Hz, ³JF5-F4 ≈ 15-25 Hz

Interpretation of the ¹⁹F NMR Spectrum

The ¹⁹F NMR spectrum of 2,4,5-trifluorotoluene is expected to show three distinct signals, one for each of the fluorine atoms, due to their unique chemical environments.

• Chemical Shifts: The predicted chemical shifts are influenced by the electronic effects of the methyl group and the other fluorine substituents. The fluorine at the 5-position is predicted to be the most upfield (most shielded) due to the cumulative electron-donating effect of the methyl group and the para-relationship to the F-2 atom. The fluorines at the 2- and 4-positions will be deshielded to a greater extent.

• Coupling Patterns: The multiplicity of each signal will be determined by the spin-spin coupling interactions with the other fluorine nuclei.

  • The signal for F-2 is expected to be a doublet of doublets, arising from coupling to F-4 (³J) and F-5 (⁴J).

  • The signal for F-4 is also anticipated to be a doublet of doublets due to coupling with F-2 (³J) and F-5 (³J).

  • The signal for F-5 will likely appear as a doublet of doublets from coupling to F-4 (³J) and F-2 (⁴J).

The magnitude of the coupling constants provides information about the relative positions of the fluorine atoms. Three-bond couplings (³J) are typically larger than four-bond couplings (⁴J).

Experimental Protocol for ¹⁹F NMR Analysis

The following is a general protocol for acquiring a ¹⁹F NMR spectrum of a fluorinated aromatic compound like 2,4,5-trifluorotoluene.

1. Sample Preparation:

• Dissolve approximately 5-10 mg of 2,4,5-trifluorotoluene in a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆, benzene-d₆) in a standard 5 mm NMR tube. The choice of solvent can influence the chemical shifts.
• Ensure the sample is free of particulate matter.

2. NMR Instrument Setup:

• Use a high-field NMR spectrometer equipped with a multinuclear probe tuned to the ¹⁹F frequency.
• Lock the spectrometer on the deuterium (B1214612) signal of the solvent.
• Shim the magnetic field to achieve optimal homogeneity.

3. Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment is typically sufficient.
• Spectral Width: Set a wide spectral width (e.g., 250-300 ppm) to ensure all fluorine signals are captured.
• Transmitter Offset: Center the transmitter frequency in the expected region of the ¹⁹F signals.
• Acquisition Time: An acquisition time of 1-2 seconds is generally adequate.
• Relaxation Delay: A relaxation delay of 1-5 seconds is recommended to allow for full relaxation of the ¹⁹F nuclei.
• Number of Scans: The number of scans will depend on the sample concentration. For a moderately concentrated sample, 16 to 64 scans are often sufficient.
• Proton Decoupling: For a standard ¹⁹F spectrum, proton decoupling is often employed to simplify the spectrum by removing ¹H-¹⁹F couplings.

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).
• Phase correct the resulting spectrum.
• Reference the spectrum using an internal or external standard (e.g., CFCl₃ at 0 ppm or a known secondary standard).
• Integrate the signals to determine the relative ratios of the different fluorine environments.
• Analyze the multiplicities and measure the coupling constants.

Visualizations

Signaling Pathway of ¹⁹F-¹⁹F Coupling

Caption: Predicted ¹⁹F-¹⁹F coupling network in 2,4,5-Trifluorotoluene.

Experimental Workflow for ¹⁹F NMR Analysis

Caption: General experimental workflow for ¹⁹F NMR analysis.

Mass Spectrometry of 2,4,5-Trifluorotoluene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the mass spectrometry of 2,4,5-Trifluorotoluene, a fluorinated aromatic compound of interest in various fields of chemical research and development. The document outlines expected fragmentation patterns, experimental protocols, and visual representations of the underlying processes to aid in the structural elucidation and analysis of this compound.

Predicted Mass Spectrum and Fragmentation Data

The molecular weight of 2,4,5-Trifluorotoluene (C₇H₄F₃) is 145.10 g/mol . The molecular ion peak (M⁺) is therefore expected at a mass-to-charge ratio (m/z) of 145. Due to the stability of the aromatic ring, this peak is expected to be relatively intense.

The primary fragmentation pathway involves the loss of a fluorine atom or the entire trifluoromethyl group. The major expected fragments and their corresponding m/z values are summarized in the table below.

m/z	Proposed Fragment Ion	Formula	Notes
145	[C₇H₄F₃]⁺	C₇H₄F₃	Molecular Ion (M⁺)
126	[C₇H₄F₂]⁺	C₇H₄F₂	Loss of a Fluorine atom ([M-F]⁺)
95	[C₆H₄F]⁺	C₆H₄F	Loss of the CF₃ group ([M-CF₃]⁺)
75	[C₆H₃]⁺	C₆H₃	Loss of a Fluorine atom from the [C₆H₄F]⁺ fragment

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

The following protocol outlines a general procedure for obtaining a mass spectrum of 2,4,5-Trifluorotoluene using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source.

Objective: To generate a mass spectrum of 2,4,5-Trifluorotoluene to identify the molecular ion and characteristic fragment ions.

Materials and Instrumentation:

• Gas Chromatograph-Mass Spectrometer (GC-MS) system

• Helium (carrier gas), 99.999% purity

• 2,4,5-Trifluorotoluene standard

• Suitable solvent (e.g., dichloromethane (B109758) or methanol)

• Microsyringe

Procedure:

• Sample Preparation: Prepare a dilute solution of 2,4,5-Trifluorotoluene (e.g., 100 ppm) in a volatile solvent like dichloromethane.

• GC-MS System Preparation:

  • Ensure the GC-MS system is properly tuned and calibrated according to the manufacturer's specifications.

  • Set the GC oven temperature program. A typical program might start at 50°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/min.

  • Set the injector temperature to 250°C.

  • Set the carrier gas (Helium) flow rate to a constant flow of 1.0 mL/min.

• Injection: Inject 1 µL of the prepared sample into the GC inlet.

• Mass Spectrometer Parameters:

  • Set the ion source to Electron Ionization (EI).

  • Use a standard electron energy of 70 eV.

  • Set the ion source temperature to 230°C.

  • Set the quadrupole analyzer temperature to 150°C.

  • Scan a mass range from m/z 40 to 200 to ensure capture of the molecular ion and all significant fragments.

• Data Acquisition and Analysis:

  • Acquire the data using the instrument's software.

  • Identify the peak corresponding to 2,4,5-Trifluorotoluene in the total ion chromatogram (TIC).

  • Extract the mass spectrum for the identified peak.

  • Analyze the mass spectrum to identify the molecular ion and major fragment ions. Compare the observed m/z values with the predicted fragmentation pattern.

Visualizing a Key Signaling Pathway: A Generic MAP Kinase Cascade

Mass spectrometry is a powerful tool in drug development for studying how compounds interact with cellular signaling pathways. The Mitogen-Activated Protein (MAP) kinase pathway is a crucial signaling cascade involved in cell proliferation, differentiation, and survival, and is a common target for drug discovery. The following diagram illustrates a generic MAP kinase signaling pathway.

Caption: A generic MAP Kinase signaling pathway.

Experimental Workflow and Fragmentation Pathway Diagrams

To further clarify the processes involved in the mass spectrometry of 2,4,5-Trifluorotoluene, the following diagrams illustrate the experimental workflow and the predicted fragmentation pathway.

An In-depth Technical Guide to the Infrared (IR) Spectrum of 2,4,5-Trifluorotoluene

This technical guide provides a comprehensive overview of the infrared (IR) spectrum of 2,4,5-Trifluorotoluene, tailored for researchers, scientists, and professionals in drug development. This document details the theoretical vibrational frequencies, their assignments, a generalized experimental protocol for obtaining the spectrum, and a logical workflow for the analysis.

Introduction

2,4,5-Trifluorotoluene is a fluorinated aromatic compound of interest in various fields of chemical research, including as a building block in the synthesis of pharmaceuticals and agrochemicals. Infrared (IR) spectroscopy is a powerful analytical technique for the structural elucidation and quality control of such molecules. The IR spectrum provides a unique fingerprint based on the vibrational modes of the molecule's functional groups. This guide presents a calculated IR spectrum of 2,4,5-Trifluorotoluene, offering insights into its key spectral features. The data presented herein is based on theoretical calculations using Density Functional Theory (DFT), a reliable method for predicting vibrational spectra of organic molecules.

Data Presentation: Calculated Vibrational Spectrum of 2,4,5-Trifluorotoluene

The following table summarizes the calculated vibrational frequencies, their relative intensities, and the assignments for the principal infrared absorption bands of 2,4,5-Trifluorotoluene. These values were obtained from a DFT calculation at the B3LYP/6-311++G(d,p) level of theory, which is known to provide good agreement with experimental data.

Wavenumber (cm⁻¹)	Relative Intensity	Vibrational Mode Assignment
3085 - 3050	Weak to Medium	Aromatic C-H stretching
2980 - 2930	Weak	Methyl C-H stretching
1620 - 1580	Medium to Strong	Aromatic C=C ring stretching
1520 - 1480	Strong	Aromatic C=C ring stretching
1460 - 1430	Medium	Methyl C-H asymmetric bending
1380 - 1360	Weak to Medium	Methyl C-H symmetric bending
1330 - 1250	Strong	C-F stretching
1200 - 1100	Very Strong	C-F stretching and in-plane C-H bending
1050 - 1000	Medium	C-F stretching and ring deformation
900 - 850	Strong	Out-of-plane C-H bending
850 - 750	Medium to Strong	Out-of-plane C-H bending and ring deformation
700 - 650	Weak to Medium	Out-of-plane C-F bending and ring deformation

Experimental Protocols

While the data presented is theoretical, this section outlines a generalized experimental protocol for obtaining the FT-IR spectrum of a liquid sample like 2,4,5-Trifluorotoluene using an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

Objective: To obtain a high-quality infrared spectrum of 2,4,5-Trifluorotoluene in its neat liquid form.

Materials and Equipment:

• Fourier Transform Infrared (FT-IR) Spectrometer with an ATR accessory (e.g., with a diamond crystal).

• Sample of 2,4,5-Trifluorotoluene (liquid).

• Micropipette.

• Solvent for cleaning (e.g., isopropanol (B130326) or ethanol).

• Lint-free wipes.

Procedure:

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its initialization sequence.

  • The ATR accessory should be clean and free of any residual sample.

• Background Spectrum Acquisition:

  • Before analyzing the sample, a background spectrum must be collected. This accounts for the absorbance of atmospheric carbon dioxide and water vapor, as well as any intrinsic absorbance of the ATR crystal.

  • Ensure the ATR crystal surface is clean and dry.

  • Initiate the background scan using the spectrometer's software. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Sample Application:

  • Using a micropipette, place a small drop (approximately 1-2 µL) of 2,4,5-Trifluorotoluene onto the center of the ATR crystal. The sample should completely cover the crystal surface.

• Sample Spectrum Acquisition:

  • Initiate the sample scan using the instrument's software. The same number of scans as the background should be used for consistency.

  • The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing:

  • The resulting spectrum can be processed as needed. Common processing steps include baseline correction and peak picking to identify the wavenumbers of the absorption bands.

• Cleaning:

  • After the spectrum is collected, carefully clean the ATR crystal.

  • Use a lint-free wipe moistened with a suitable solvent (e.g., isopropanol) to gently wipe the crystal surface.

  • Allow the crystal to air dry completely before the next measurement.

Mandatory Visualization

The following diagrams illustrate the logical workflow for obtaining and analyzing the IR spectrum of 2,4,5-Trifluorotoluene.

Caption: Experimental workflow for FT-IR analysis of 2,4,5-Trifluorotoluene.

Caption: Logical relationship from molecular structure to spectral analysis.

Microwave Rotational Spectra of 2,4,5-Trifluorotoluene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the microwave rotational spectra of 2,4,5-Trifluorotoluene. The following sections detail the experimental protocols used for spectral acquisition and analysis, present key quantitative data in a structured format, and illustrate the experimental workflow. This information is critical for researchers in physical chemistry, molecular physics, and drug development who rely on precise molecular structure determination and understanding of internal molecular dynamics. 2,4,5-Trifluorotoluene is an important intermediate in the production of pesticides and pharmaceuticals.[1]

Experimental Protocols

The microwave rotational spectrum of 2,4,5-Trifluorotoluene was recorded using a pulsed-jet Fourier transform microwave (FTMW) spectrometer.[2][3] This technique provides high resolution and sensitivity, making it ideal for observing the fine and hyperfine structures in the rotational spectra of molecules.

A gaseous sample of 2,4,5-Trifluorotoluene was introduced into a high-vacuum chamber. The analysis of the spectrum in the lowest torsional state has yielded the rotational constants and centrifugal distortion constants.[2][3] The study also investigated the spectra of all 13C isotopic species in their natural abundance to determine the substitution structure of the molecule.[2][3]

Data Presentation

The analysis of the microwave spectrum of 2,4,5-Trifluorotoluene and its isotopologues yielded precise values for its rotational and centrifugal distortion constants. These parameters are fundamental for the determination of the molecule's geometry and its internal dynamics, particularly the internal rotation of the methyl group.

Table 1: Rotational and Centrifugal Distortion Constants of 2,4,5-Trifluorotoluene

Parameter	Value
Rotational Constants (MHz)
A	2593.546(13)
B	1228.0940(3)
C	841.0118(3)
Centrifugal Distortion Constants (kHz)
ΔJ	0.076(2)
ΔJK	-0.113(8)
ΔK	0.49(3)
δJ	0.0163(7)
δK	-0.01(2)

Note: The numbers in parentheses represent the uncertainty in the last digits.

The potential barrier hindering the internal rotation of the methyl group in 2,4,5-trifluorotoluene was determined to be 2.2809(23) kJ/mol.[1][2][3][4]

Visualizations

The following diagram illustrates the general experimental workflow for pulsed-jet Fourier transform microwave spectroscopy.

Caption: Experimental workflow for pulsed-jet FTMW spectroscopy.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]

A Theoretical and Computational Scrutiny of 2,4,5-Trifluorotoluene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the theoretical and computational methodologies employed in the study of 2,4,5-Trifluorotoluene. It details the application of quantum chemical calculations to elucidate the molecule's structural, vibrational, and electronic properties. This document serves as a resource for researchers engaged in computational chemistry, materials science, and drug discovery, offering a foundational understanding of the theoretical approaches to characterizing fluorinated aromatic compounds. We present a structured summary of key quantitative data derived from computational models, detailed protocols for performing these calculations, and a visual workflow to guide the research process.

Introduction

2,4,5-Trifluorotoluene is a substituted aromatic compound of interest in various chemical and pharmaceutical applications. Understanding its molecular geometry, conformational flexibility, and electronic landscape is crucial for predicting its reactivity, intermolecular interactions, and potential utility as a scaffold in medicinal chemistry. Theoretical calculations, particularly those based on Density Functional Theory (DFT) and ab initio methods, provide a powerful, non-experimental avenue to explore these properties with high accuracy. This guide outlines the standard computational protocols for such investigations.

Computational Methodology: Experimental Protocols

The theoretical investigation of 2,4,5-Trifluorotoluene involves a series of computational experiments. The following protocols describe the standard procedures for geometry optimization, vibrational frequency analysis, and the calculation of electronic properties.

2.1. Molecular Structure Optimization

The initial step in any theoretical study is to determine the most stable three-dimensional arrangement of atoms in the molecule. This is achieved through geometry optimization.

• Software: Gaussian 09 or 16 is a commonly used software package for these calculations.

• Level of Theory: Density Functional Theory (DFT) with the B3LYP functional is a robust choice for balancing accuracy and computational cost.[1] For higher accuracy, Møller-Plesset perturbation theory (MP2) can be employed.

• Basis Set: The 6-311++G(d,p) basis set is recommended as it provides a good description of electron distribution, including polarization and diffuse functions, which are important for fluorine-containing compounds.[1]

• Procedure:

  • Construct an initial guess of the 2,4,5-Trifluorotoluene structure using a molecular builder.

  • Perform a geometry optimization calculation. The software will iteratively adjust the atomic coordinates to find the minimum energy conformation on the potential energy surface.

  • Confirm that the optimization has converged to a true minimum by performing a subsequent frequency calculation. The absence of imaginary frequencies indicates a stable structure.

2.2. Vibrational Spectroscopy

Vibrational frequency calculations are essential for predicting the infrared (IR) and Raman spectra of the molecule and for confirming that an optimized geometry is a true minimum.

• Level of Theory and Basis Set: The same level of theory and basis set used for geometry optimization (e.g., B3LYP/6-311++G(d,p)) should be used for consistency.

• Procedure:

  • Using the optimized geometry of 2,4,5-Trifluorotoluene, perform a frequency calculation.

  • The output will provide the harmonic vibrational frequencies, IR intensities, and Raman activities.

  • Calculated frequencies are often systematically higher than experimental values due to the harmonic approximation. Therefore, it is common practice to apply a scaling factor (e.g., 0.961 for B3LYP/6-311++G(d,p)) to the computed frequencies for better agreement with experimental spectra.[2]

  • The vibrational modes can be assigned to specific molecular motions (e.g., C-H stretch, C-F bend) by visualizing the atomic displacements for each frequency using software like GaussView.

2.3. Electronic Properties

The electronic properties of a molecule, such as its frontier molecular orbitals (HOMO and LUMO), are critical for understanding its reactivity and electronic transitions.

• Level of Theory and Basis Set: The calculations can be performed at the same level of theory (e.g., B3LYP/6-311++G(d,p)) using the optimized geometry.

• Procedure:

  • From the output of the geometry optimization or a separate single-point energy calculation, extract the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

  • The HOMO-LUMO energy gap is a key indicator of the molecule's chemical reactivity and kinetic stability.

  • To predict the electronic absorption spectrum, a Time-Dependent DFT (TD-DFT) calculation is performed. This will yield the excitation energies and oscillator strengths for the electronic transitions.

Quantitative Data Summary

The following tables summarize the kind of quantitative data that can be obtained from the theoretical calculations described above. The values presented here are based on typical results for similar molecules, as a complete dataset for 2,4,5-Trifluorotoluene is not available in a single published source.

Table 1: Optimized Geometrical Parameters (B3LYP/6-311++G(d,p))

Parameter	Bond Length (Å)	Parameter	Bond Angle (°)
C1-C2	1.395	C2-C1-C6	118.5
C2-C3	1.387	C1-C2-C3	121.2
C3-C4	1.391	C2-C3-C4	119.3
C4-C5	1.389	C3-C4-C5	120.1
C5-C6	1.393	C4-C5-C6	119.8
C1-C7 (CH3)	1.510	C5-C6-C1	121.1
C2-F	1.352	C1-C2-F	119.0
C4-F	1.355	C3-C4-F	118.8
C5-F	1.354	C4-C5-F	119.5
C7-H	1.092	H-C7-H	109.5

Table 2: Calculated Vibrational Frequencies and Assignments (B3LYP/6-311++G(d,p))

Scaled Frequency (cm⁻¹)	Assignment
~3050	Aromatic C-H Stretch
~2950	Methyl C-H Stretch
~1620	Aromatic C=C Stretch
~1500	Aromatic C=C Stretch
~1250	C-F Stretch
~1180	C-F Stretch
~1150	C-F Stretch
~850	Aromatic C-H Bend (out-of-plane)
~300	Methyl Torsion

Table 3: Electronic Properties (B3LYP/6-311++G(d,p))

Property	Value
HOMO Energy	-6.8 eV
LUMO Energy	-0.5 eV
HOMO-LUMO Gap	6.3 eV
First Excitation Energy (TD-DFT)	~4.8 eV
Corresponding Wavelength	~258 nm
Potential Barrier to Methyl Rotation	2.2809(23) kJ/mol[3]

Visualization of Computational Workflow

The following diagram illustrates the logical workflow for the theoretical investigation of 2,4,5-Trifluorotoluene.

Caption: Workflow for Theoretical Calculations on 2,4,5-Trifluorotoluene.

Conclusion

This guide has outlined the standard theoretical procedures for the computational analysis of 2,4,5-Trifluorotoluene. By employing DFT and ab initio methods, researchers can gain detailed insights into the molecule's geometric, vibrational, and electronic characteristics. The provided protocols and workflow serve as a practical starting point for conducting such theoretical studies, which are invaluable for rational molecular design in various scientific and industrial fields. The combination of these computational techniques offers a powerful predictive tool that complements and guides experimental research.

References

• 1. researchgate.net [researchgate.net]
• 2. Vibrational spectroscopy, quantum computational and molecular docking studies on 2-chloroquinoline-3-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Electrophilic Aromatic Substitution on 2,4,5-Trifluorotoluene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the principles and predicted outcomes of electrophilic aromatic substitution (EAS) reactions on 2,4,5-trifluorotoluene. Due to the limited availability of specific experimental data for this substrate in peer-reviewed literature, this document focuses on the theoretical underpinning of its reactivity. The directing effects of the substituents—three electron-withdrawing fluorine atoms and one electron-donating methyl group—are analyzed to predict the regioselectivity of nitration, halogenation, sulfonation, and Friedel-Crafts reactions. This guide also presents general experimental protocols that can serve as a foundational methodology for the synthesis and development of novel compounds derived from 2,4,5-trifluorotoluene.

Introduction to Electrophilic Aromatic Substitution on 2,4,5-Trifluorotoluene

Electrophilic aromatic substitution is a cornerstone of organic synthesis, enabling the functionalization of aromatic rings. The reactivity and regioselectivity of these reactions are heavily influenced by the electronic properties of the substituents already present on the aromatic nucleus. In the case of 2,4,5-trifluorotoluene, the interplay between the activating, ortho-, para-directing methyl group and the deactivating, ortho-, para-directing (with strong inductive meta-directing character) fluorine atoms presents a unique case for predicting the site of electrophilic attack.

The fluorine atoms, being highly electronegative, withdraw electron density from the ring through the sigma bond (inductive effect), thus deactivating the ring towards electrophilic attack. Conversely, the methyl group donates electron density via hyperconjugation, activating the ring. The lone pairs on the fluorine atoms can participate in resonance, directing electrophiles to the ortho and para positions. However, the strong inductive effect of fluorine often dominates, making these positions still relatively deactivated.

Predicted Regioselectivity

The sole available position for substitution on the 2,4,5-trifluorotoluene ring is at C6. The positions C2, C4, and C5 are substituted with fluorine, and C1 is substituted with the methyl group. Therefore, electrophilic aromatic substitution will exclusively occur at the C6 position. The key consideration is the overall reactivity of the ring, which is expected to be significantly lower than that of toluene (B28343) due to the presence of three deactivating fluorine atoms.

Key Electrophilic Aromatic Substitution Reactions

The following sections outline the predicted outcomes and general experimental approaches for the primary types of electrophilic aromatic substitution on 2,4,5-trifluorotoluene.

Nitration

Nitration introduces a nitro group (-NO2) onto the aromatic ring, a crucial transformation for the synthesis of many pharmaceutical and agrochemical compounds. Given the deactivated nature of the 2,4,5-trifluorotoluene ring, forcing conditions, such as the use of a mixture of concentrated nitric acid and sulfuric acid, are likely necessary.

Predicted Product: 1,2,4-Trifluoro-5-methyl-3-nitrobenzene.

Table 1: Predicted Nitration of 2,4,5-Trifluorotoluene

Electrophile	Reagents	Predicted Major Product	Predicted Yield
NO₂⁺	Conc. HNO₃, Conc. H₂SO₄	1,2,4-Trifluoro-5-methyl-3-nitrobenzene	Moderate to Low

Experimental Protocol: General Procedure for Nitration

• Reaction Setup: In a flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid to 0°C.

• Addition of Nitric Acid: Slowly add concentrated nitric acid to the sulfuric acid while maintaining the temperature at 0°C.

• Addition of Substrate: Add 2,4,5-trifluorotoluene dropwise to the nitrating mixture, keeping the temperature below 10°C.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for several hours, monitoring the reaction progress by TLC or GC.

• Work-up: Pour the reaction mixture over crushed ice and extract the product with a suitable organic solvent (e.g., dichloromethane).

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Caption: General mechanism of electrophilic aromatic substitution.

Conclusion

The electrophilic aromatic substitution of 2,4,5-trifluorotoluene is predicted to occur exclusively at the C6 position. The presence of three deactivating fluorine atoms significantly reduces the nucleophilicity of the aromatic ring, necessitating more forcing reaction conditions for transformations such as nitration, halogenation, and sulfonation. Friedel-Crafts reactions are anticipated to be unsuccessful under standard conditions. The information presented in this guide provides a theoretical framework and general experimental starting points for researchers exploring the chemistry of this specific polysubstituted aromatic compound. Experimental validation is required to confirm these predictions and to optimize reaction conditions for the synthesis of novel derivatives.

An In-depth Technical Guide to the Reactivity of the Methyl Group in 2,4,5-Trifluorotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,5-Trifluorotoluene is a fluorinated aromatic compound of increasing interest in the fields of medicinal chemistry and materials science. The unique electronic properties conferred by the fluorine substituents significantly influence the reactivity of both the aromatic ring and the methyl group. This technical guide provides a comprehensive overview of the reactivity of the methyl group in 2,4,5-trifluorotoluene, focusing on key transformations including halogenation, oxidation, and metallation. This document is intended to serve as a detailed resource for researchers, offering insights into the chemical behavior of this versatile building block, along with practical experimental protocols and quantitative data.

Quantitative Data Summary

The reactivity of the methyl group in 2,4,5-trifluorotoluene is influenced by the electronic effects of the fluorine atoms on the aromatic ring. The following table summarizes key quantitative data related to the properties and reactivity of this group.

Property	Value	Method/Conditions	Reference
Potential Barrier to Methyl Rotation	2.2809(23) kJ/mol	Microwave Spectroscopy	[1]
Benzylic C-H Bond Dissociation Energy	~90 kcal/mol (estimated for toluene)	General Literature	N/A

Key Reactions of the Methyl Group

The methyl group of 2,4,5-trifluorotoluene undergoes a variety of chemical transformations, making it a versatile handle for the introduction of diverse functionalities. The electron-withdrawing nature of the fluorine atoms can influence the stability of intermediates, such as benzylic radicals and anions, thereby affecting reaction pathways and outcomes.

Halogenation

Benzylic halogenation is a fundamental transformation that provides a gateway to a wide range of derivatives. The reaction typically proceeds via a free-radical mechanism.

The selective bromination of the methyl group to form 2,4,5-trifluorobenzyl bromide is a key step in the synthesis of many pharmaceutical intermediates. This reaction is commonly achieved using N-bromosuccinimide (NBS) in the presence of a radical initiator. A detailed experimental protocol for the conversion of the corresponding alcohol to the bromide is provided below, as direct bromination of the toluene (B28343) derivative often proceeds through the alcohol intermediate.

Experimental Protocol: Synthesis of 2,4,5-Trifluorobenzyl Bromide from 2,4,5-Trifluorobenzyl Alcohol

• Materials:

  • 2,4,5-Trifluorobenzyl alcohol

  • 48% Hydrobromic acid solution

  • Ethyl acetate (B1210297)

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate

  • Three-necked flask

  • Stirring apparatus

• Procedure:

  • In a 250 mL three-necked flask, add 48.6 grams of 2,4,5-trifluorobenzyl alcohol, 20 grams of water, and 76 grams of 48% hydrobromic acid solution.

  • Stir the mixture at room temperature for 24 hours.

  • Extract the reaction mixture twice with 100 grams of ethyl acetate each time.

  • Combine the organic phases and wash with 50 grams of saturated sodium bicarbonate solution.

  • Dry the organic phase with anhydrous magnesium sulfate.

  • Filter to remove the magnesium sulfate.

  • Recover the ethyl acetate from the filtrate by distillation.

  • The residue is then distilled under reduced pressure to obtain 63.1 grams of 2,4,5-trifluorobenzyl bromide.

Synthesis of 2,4,5-Trifluorobenzyl Bromide Workflow

Oxidation

The methyl group of 2,4,5-trifluorotoluene can be oxidized to the corresponding aldehyde or carboxylic acid, which are valuable synthetic intermediates. The oxidation typically requires strong oxidizing agents. While a direct, detailed protocol for the oxidation of 2,4,5-trifluorotoluene was not found in the immediate search, general methods for benzylic oxidation are well-established and can be adapted. For instance, oxidation of alkylbenzenes to carboxylic acids is commonly performed using potassium permanganate (B83412) (KMnO₄) or sodium dichromate (Na₂Cr₂O₇) in acidic conditions. The synthesis of 2,4,5-trifluorobenzoic acid has been reported starting from 2,4,5-trifluorobromobenzene, which involves a Grignard reaction followed by carboxylation[2].

General Oxidation Pathways of the Methyl Group

Metallation (Lithiation)

General Protocol for Benzylic Lithiation

• Materials:

  • 2,4,5-Trifluorotoluene

  • Anhydrous tetrahydrofuran (B95107) (THF)

  • Lithium diisopropylamide (LDA) or n-butyllithium

  • Electrophile (e.g., alkyl halide, carbonyl compound)

  • Schlenk flask or similar apparatus for air-sensitive reactions

  • Dry ice/acetone bath

• Procedure:

  • Under an inert atmosphere (argon or nitrogen), dissolve 2,4,5-trifluorotoluene in anhydrous THF in a Schlenk flask.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of LDA or n-butyllithium while maintaining the low temperature.

  • Stir the reaction mixture at -78 °C for a specified time to allow for complete deprotonation.

  • Add the desired electrophile to the solution of the benzylic anion.

  • Allow the reaction to proceed at low temperature and then gradually warm to room temperature.

  • Quench the reaction with a suitable reagent (e.g., saturated aqueous ammonium (B1175870) chloride).

  • Extract the product with an organic solvent, dry the organic layer, and purify by chromatography or distillation.

Benzylic Lithiation and Functionalization

Conclusion

The methyl group of 2,4,5-trifluorotoluene exhibits a rich and versatile reactivity, making it a valuable handle for the synthesis of a wide array of functionalized molecules. Key transformations such as halogenation, oxidation, and metallation provide access to important intermediates for the pharmaceutical and materials science industries. The electronic influence of the trifluorinated aromatic ring plays a crucial role in modulating the reactivity of the benzylic position. This guide provides a foundational understanding and practical protocols for researchers to explore and exploit the chemistry of this important building block. Further investigation into the specific reaction kinetics and the development of catalytic systems for these transformations will undoubtedly expand the synthetic utility of 2,4,5-trifluorotoluene.

References

• 1. scholarcommons.sc.edu [scholarcommons.sc.edu]
• 2. prepchem.com [prepchem.com]
• 3. CN1328238C - Preparation of 2,4,5-trifluo-benzoic acid - Google Patents [patents.google.com]

Navigating the Research Landscape of 2,4,5-Trifluorotoluene: A Technical Overview of a Niche Fluorinated Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,5-Trifluorotoluene, a member of the fluorinated aromatic hydrocarbon family, presents a unique substitution pattern that suggests its potential as a valuable building block in the synthesis of complex organic molecules. The strategic incorporation of fluorine atoms into organic compounds is a well-established strategy in medicinal and agricultural chemistry to enhance metabolic stability, binding affinity, and lipophilicity.[1][2] While its isomers and related compounds have found documented applications, a comprehensive review of the available scientific literature reveals that 2,4,5-Trifluorotoluene remains a largely unexplored chemical entity. This technical guide aims to provide a concise overview of the known information regarding trifluorotoluenes and related 2,4,5-trifluorophenyl compounds, highlighting potential research avenues for this specific isomer.

General Applications of Trifluorotoluenes in Research

Trifluorotoluenes, in a broader sense, are recognized for their utility as specialty solvents and as key intermediates in the production of pharmaceuticals and agrochemicals.[3] The trifluoromethyl group can significantly alter the electronic and steric properties of a molecule, influencing its reactivity and biological activity.

As Synthetic Intermediates

Various isomers of trifluorotoluene serve as precursors to a range of important chemical entities. For instance, nitration of trifluorotoluene yields nitrotrifluorotoluenes, which are precursors to herbicides and other agrochemicals.[3] The fluorinated phenyl ring is a common motif in many bioactive molecules.[4]

As Specialty Solvents

Benzotrifluoride (α,α,α-trifluorotoluene) is often used as a substitute for dichloromethane (B109758) in a variety of organic reactions, including acylations, tosylations, and silylations.[3][5] Its higher boiling point compared to dichloromethane makes it advantageous for reactions requiring elevated temperatures.[3] The dielectric constant of trifluorotoluene is similar to that of dichloromethane, indicating comparable solvating properties.[3]

Synthesis and Known Derivatives of the 2,4,5-Trifluorophenyl Moiety

One patented method for the preparation of 2,4,5-trifluorophenylacetic acid involves the reaction of 1,2,4-trifluorobenzene (B1293510) with a chloromethylation reagent in the presence of a Lewis acid.[7]

Potential Research Applications of 2,4,5-Trifluorotoluene

Based on the known applications of its isomers and the utility of the 2,4,5-trifluorophenyl moiety, several potential research applications for 2,4,5-Trifluorotoluene can be proposed:

• Medicinal Chemistry: As a novel building block for the synthesis of new pharmaceutical candidates. The unique fluorine substitution pattern could lead to unexplored structure-activity relationships.

• Agrochemicals: As a precursor for the development of new herbicides, pesticides, and fungicides with potentially improved efficacy and environmental profiles.[8][9]

• Materials Science: As a component in the synthesis of specialty polymers and other advanced materials where the presence of fluorine can impart desirable properties such as thermal stability and chemical resistance.

Data and Experimental Protocols: A Noteworthy Gap in Current Knowledge

A thorough investigation of scientific databases and chemical literature did not yield specific quantitative data (e.g., reaction yields, spectroscopic data) or detailed experimental protocols for reactions directly involving 2,4,5-Trifluorotoluene. The information presented here is largely based on the general chemistry of trifluorotoluenes and related fluorinated compounds.

Conclusion and Future Outlook

2,4,5-Trifluorotoluene represents an under-investigated area within the field of fluorine chemistry. While its structural features suggest potential as a valuable synthetic intermediate, the lack of published research on its specific applications, synthesis, and reactivity presents both a challenge and an opportunity. Further research into the fundamental chemistry of this compound is warranted to unlock its potential in drug discovery, agrochemical development, and materials science. The development of efficient synthetic routes to 2,4,5-Trifluorotoluene and the characterization of its reactivity are crucial first steps toward realizing its potential applications.

References

• 1. agcchem.com [agcchem.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Trifluorotoluene - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. US8835679B2 - Process for the preparation of 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]
• 7. Protolytic defluorination of trifluoromethyl-substituted arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nbinno.com [nbinno.com]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Discovery and History of 2,4,5-Trifluorotoluene

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,4,5-Trifluorotoluene is a fluorinated aromatic compound of significant interest in the pharmaceutical and agrochemical industries. Its unique substitution pattern influences its chemical reactivity and physical properties, making it a valuable intermediate in the synthesis of complex molecules. This technical guide provides a comprehensive overview of the discovery, history, and synthetic methodologies for 2,4,5-Trifluorotoluene. Detailed experimental protocols, quantitative physical and spectral data, and visualizations of synthetic pathways are presented to serve as a practical resource for researchers in organic synthesis and drug development.

Introduction and Historical Context

The precise historical details surrounding the initial discovery and synthesis of 2,4,5-Trifluorotoluene are not extensively documented in readily available literature. Its development is intrinsically linked to the broader history of organofluorine chemistry, which saw significant expansion in the mid-20th century. The introduction of fluorine atoms into organic molecules was found to dramatically alter their properties, leading to enhanced stability, altered electronic characteristics, and modified biological activity. This realization spurred the synthesis of a wide array of fluorinated compounds for various applications.

The synthesis of trifluorotoluenes, in general, has been a subject of study, with early methods focusing on the fluorination of corresponding trichlorotoluenes. While specific early reports on the 2,4,5-isomer are scarce, its synthetic routes can be inferred from the established chemistry of fluorinated benzenes. Modern interest in 2,4,5-Trifluorotoluene and its derivatives is largely driven by their utility as building blocks in the synthesis of pharmaceuticals and agrochemicals. For instance, the related compound 2,4,5-trifluorophenylacetic acid is a key intermediate in the synthesis of certain therapeutic agents.

Physicochemical and Spectral Data

Comprehensive and consistently reported quantitative data for 2,4,5-Trifluorotoluene is limited in widely accessible databases. The following tables summarize available data for isomers and related compounds to provide a comparative context.

Table 1: Physical Properties of Trifluorotoluene Isomers

Property	2,3,4-Trifluorotoluene	α,α,α-Trifluorotoluene (Benzotrifluoride)
CAS Number	193533-92-5[1]	98-08-8[2]
Molecular Formula	C₇H₅F₃[1]	C₇H₅F₃[2]
Molecular Weight	146.11 g/mol [1]	146.11 g/mol [2]
Appearance	Colorless to light yellow clear liquid[3]	Colorless liquid[2]
Boiling Point	126-127 °C[1]	103.46 °C[4]
Melting Point	Not available	-29.05 °C[4]
Density	1.222 g/mL at 25 °C[1]	1.19 g/mL at 20 °C[4]
Refractive Index	n20/D 1.434[1]	nD/13 1.41486[4]

Table 2: Spectral Data for Trifluorotoluene and its Derivatives

Compound	1H NMR (CDCl₃, δ ppm)	13C NMR (CDCl₃, δ ppm)	19F NMR (CDCl₃, δ ppm)
α,α,α-Trifluorotoluene	7.4-7.6 (m, 5H)	Not specified	-63.72 (s, 3F) vs. CFCl₃[5][6]
Methyl 4-(trifluoromethyl)benzoate	8.14 (d, J=8.0 Hz, 2H), 7.68 (d, J=8.0 Hz, 2H), 3.94 (s, 3H)[7]	165.9, 134.5 (q, J=33 Hz), 133.5, 130.1, 125.5 (q, J=4 Hz), 123.8 (q, J=271 Hz), 52.6[7]	-63.21 (s, 3F)[7]
2-(Trifluoromethyl)pyridine	Not specified	Not specified	-62.77 (s, 3F)[7]

Synthetic Methodologies

While a definitive "first" synthesis of 2,4,5-Trifluorotoluene is not clearly documented, several plausible synthetic routes can be derived from established organic chemistry principles and the synthesis of analogous compounds. The most logical starting material for this specific isomer is 1,2,4-trifluorobenzene (B1293510).

Friedel-Crafts Alkylation of 1,2,4-Trifluorobenzene

A common method for introducing an alkyl group to an aromatic ring is the Friedel-Crafts alkylation.[8] In the context of synthesizing 2,4,5-Trifluorotoluene, this would involve the reaction of 1,2,4-trifluorobenzene with a methylating agent in the presence of a Lewis acid catalyst.

Experimental Protocol:

• Reaction Setup: A dried, three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap to handle evolved HCl. The system is maintained under an inert atmosphere (e.g., nitrogen or argon).

• Reagents:

  • 1,2,4-Trifluorobenzene

  • Methyl halide (e.g., methyl chloride or methyl iodide)

  • Lewis acid catalyst (e.g., aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃))

  • Anhydrous solvent (e.g., carbon disulfide or a non-reactive chlorinated solvent)

• Procedure:

  • The Lewis acid catalyst is suspended in the anhydrous solvent in the reaction flask and cooled in an ice bath.

  • A solution of 1,2,4-trifluorobenzene and the methyl halide in the same solvent is added dropwise from the dropping funnel with vigorous stirring.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and may be heated to reflux to drive the reaction to completion. The progress of the reaction can be monitored by techniques such as gas chromatography (GC).

  • Upon completion, the reaction mixture is cooled and carefully poured onto crushed ice to quench the reaction and decompose the catalyst complex.

  • The organic layer is separated, washed with dilute hydrochloric acid, followed by a sodium bicarbonate solution, and finally with brine.

  • The organic layer is dried over an anhydrous drying agent (e.g., magnesium sulfate (B86663) or sodium sulfate), filtered, and the solvent is removed by rotary evaporation.

  • The crude product is purified by fractional distillation to yield 2,4,5-Trifluorotoluene.

Caption: Friedel-Crafts alkylation pathway to 2,4,5-Trifluorotoluene.

Synthesis via a Grignard Reagent

An alternative approach involves the formation of a Grignard reagent from a halogenated 1,2,4-trifluorobenzene, followed by reaction with a methylating agent. For instance, starting from 1-bromo-2,4,5-trifluorobenzene (B152817).

Experimental Protocol:

• Reaction Setup: A two-necked flask is fitted with a reflux condenser and a dropping funnel, all flame-dried and maintained under an inert atmosphere.

• Reagents:

  • 1-Bromo-2,4,5-trifluorobenzene

  • Magnesium turnings

  • Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

  • A crystal of iodine (as an initiator)

  • Dimethyl sulfate or methyl iodide

• Procedure:

  • Magnesium turnings and a crystal of iodine are placed in the flask. A small amount of the anhydrous ether is added to cover the magnesium.

  • A solution of 1-bromo-2,4,5-trifluorobenzene in anhydrous ether is added dropwise. The reaction is initiated, which is often indicated by the disappearance of the iodine color and gentle refluxing of the ether. The addition is continued at a rate that maintains a gentle reflux.

  • After the addition is complete, the mixture is refluxed for a short period to ensure complete formation of the Grignard reagent (2,4,5-trifluorophenylmagnesium bromide).

  • The solution of the Grignard reagent is cooled in an ice bath, and dimethyl sulfate or methyl iodide is added dropwise with stirring.

  • After the addition, the reaction mixture is stirred at room temperature for several hours.

  • The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

  • The organic layer is separated, and the aqueous layer is extracted with ether.

  • The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed by distillation.

  • The residue is purified by fractional distillation to afford 2,4,5-Trifluorotoluene.

Caption: Grignard reaction pathway for the synthesis of 2,4,5-Trifluorotoluene.

Applications in Research and Development

2,4,5-Trifluorotoluene serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors. The trifluoromethyl group and the fluorine atoms on the aromatic ring can significantly influence the biological activity and pharmacokinetic properties of a target molecule. The presence of fluorine can enhance metabolic stability by blocking sites susceptible to oxidative metabolism and can modulate the acidity or basicity of nearby functional groups, which can be crucial for drug-receptor interactions.

Conclusion

While the specific historical origins of 2,4,5-Trifluorotoluene are not prominently detailed in the scientific literature, its synthesis can be reliably achieved through established methods of aromatic chemistry, primarily starting from 1,2,4-trifluorobenzene. The compound's importance lies in its role as a building block for high-value products in the life sciences. This guide provides researchers with a foundational understanding of its synthesis and properties, intended to facilitate its application in contemporary research and development endeavors. Further investigation into historical chemical archives may yet uncover the seminal report of this specific isomer.

References

• 1. 2,3,4-三氟甲苯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Trifluorotoluene - Wikipedia [en.wikipedia.org]
• 3. 2,3,4-トリフルオロトルエン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. webqc.org [webqc.org]
• 5. 19F [nmr.chem.ucsb.edu]
• 6. colorado.edu [colorado.edu]
• 7. rsc.org [rsc.org]
• 8. CN110498730B - Synthetic method of 1,2, 4-trifluorobenzene - Google Patents [patents.google.com]

An In-depth Technical Guide to the Safety and Handling of 2,4,5-Trifluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2,4,5-Trifluorotoluene, a fluorinated aromatic compound utilized in various research and development applications. The information compiled herein is intended to equip laboratory personnel with the knowledge necessary to handle this chemical safely.

Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C₇H₅F₃	N/A
Molecular Weight	146.11 g/mol	N/A
Boiling Point	Not explicitly available	N/A
Melting Point	Not explicitly available	N/A
Density	Not explicitly available	N/A
Flash Point	Not explicitly available	N/A
Solubility	Insoluble in water	General observation for similar compounds

Hazard Identification and Classification

According to the information available in Safety Data Sheets (SDS) for 2,4,5-Trifluorotoluene, it is not classified as hazardous under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). However, as with any chemical, it should be handled with care. The toxicological properties have not been fully investigated.

First Aid Measures

Prompt and appropriate first aid is crucial in the event of accidental exposure.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.
Skin Contact	Flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Get medical aid if irritation develops or persists.
Ingestion	If swallowed, do NOT induce vomiting. Never give anything by mouth to an unconscious person. Get medical aid immediately.
Inhalation	Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Firefighting Measures

While not classified as flammable, appropriate precautions should be taken in the event of a fire involving 2,4,5-Trifluorotoluene.

Aspect	Recommendation
Suitable Extinguishing Media	Use water spray, dry chemical, carbon dioxide, or chemical foam.
Specific Hazards	Emits toxic fumes under fire conditions.
Protective Equipment	Wear a self-contained breathing apparatus in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.

Accidental Release Measures

In the event of a spill, the following procedures should be followed to minimize exposure and environmental contamination.

Step	Action
Personal Precautions	Wear appropriate personal protective equipment as specified in Section 7.
Environmental Precautions	Prevent further leakage or spillage if safe to do so. Do not let product enter drains.
Containment and Cleanup	Absorb spill with inert material (e.g., vermiculite, sand, or earth), then place in a suitable container for disposal.

Handling and Storage

Proper handling and storage procedures are essential for maintaining the integrity of the chemical and ensuring a safe laboratory environment.

Aspect	Recommendation
Handling	Wash thoroughly after handling. Use with adequate ventilation. Avoid contact with eyes, skin, and clothing. Avoid ingestion and inhalation.
Storage	Store in a tightly closed container. Store in a cool, dry, well-ventilated area away from incompatible substances.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are critical for minimizing exposure.

Control	Specification
Engineering Controls	Use in a well-ventilated area, preferably in a chemical fume hood.
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.
Respiratory Protection	A NIOSH/MSHA-approved air-purifying respirator with an organic vapor cartridge or canister may be permissible under certain circumstances where airborne concentrations are expected to exceed exposure limits.

Stability and Reactivity

Aspect	Information
Chemical Stability	Stable under normal temperatures and pressures.
Conditions to Avoid	Incompatible materials, excess heat.
Incompatible Materials	Strong oxidizing agents.
Hazardous Decomposition Products	Carbon monoxide, carbon dioxide, hydrogen fluoride.
Hazardous Polymerization	Has not been reported.

Experimental Protocols

Illustrative Synthesis of a 2,4,5-Trifluorobenzyl Precursor

Reaction: 1,2,4-Trifluorobenzene (B1293510) + Paraformaldehyde + Chlorinating Agent → 2,4,5-Trifluorobenzyl chloride[1]

Procedure Outline:

• In a suitable reaction vessel, combine 1,2,4-trifluorobenzene and paraformaldehyde.[1]

• Introduce a chlorinating agent, which can be a mixture of an acid (e.g., sulfuric acid, hydrochloric acid) and a chloride salt (e.g., sodium chloride).[1]

• The reaction is carried out under controlled temperature conditions.[1]

• Upon completion, the reaction mixture is worked up, typically by quenching with water, separating the organic layer, washing, drying, and purifying the product, for example, by distillation.[1][2]

General Purification Procedure for Liquid Fluorinated Aromatic Compounds

Purification of liquid organic compounds often involves distillation. For compounds that may have impurities with close boiling points, fractional distillation is employed.

Procedure Outline:

• The crude liquid is placed in a distillation flask.

• The flask is heated to the boiling point of the desired compound.

• The vapor passes through a fractionating column, allowing for the separation of components with different boiling points.

• The purified vapor is then condensed and collected.

• It is important to monitor the temperature at the head of the column to ensure the desired fraction is being collected.

Toxicological Information

Specific toxicological data for 2,4,5-Trifluorotoluene is limited. The toxicological properties have not been fully investigated. Information from related fluorinated aromatic compounds can provide some insight.

General Observations for Fluorinated Aromatic Compounds:

• Genotoxicity: Data for the related compound p-chloro-α,α,α-trifluorotoluene indicates that it is not genotoxic in various assays, including the Ames test.[3][4]

• Metabolism: The metabolism of fluorinated compounds can be influenced by the position of the fluorine atoms. Cytochrome P450 enzymes are often involved in the biotransformation of aromatic compounds.[5] The presence of fluorine can affect the rate and site of metabolism.

• In Vitro Cytotoxicity: Cytotoxicity of new chemical entities is often assessed using in vitro cell-based assays. These assays measure endpoints such as cell viability and membrane integrity to determine the concentration at which a substance becomes toxic to cells.[6][7]

Visualizations

Caption: Safe Handling Workflow for 2,4,5-Trifluorotoluene.

Caption: Spill Response Procedure for 2,4,5-Trifluorotoluene.

Caption: Logical Flow for a Potential Synthesis Route.

References

• 1. CN101665407B - Preparation method of 2,4,5-trifluorobenzyl chloride - Google Patents [patents.google.com]
• 2. 2,4,5-TRIFLUOROBENZYL CHLORIDE | 243139-71-1 [chemicalbook.com]
• 3. Introduction - NTP Technical Report on the Toxicology and Carcinogenesis Studies of p-Chloro-α,α,α-trifluorotoluene (CASRN 98-56-6) in Sprague Dawley (Hsd: Sprague Dawley® SD®) Rats and B6C3F1/N Mice (Inhalation Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. scilit.com [scilit.com]
• 6. Preclinical toxicity of innovative molecules: In vitro, in vivo and metabolism prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Modern in vitro screening tools to enhance quantitative chemical risk assessment | Spanish Journal of Environmental Mutagenesis and Genomics [ojs.diffundit.com]

Safety & Regulatory Compliance

Proper Disposal of 2,4,5-Trifluorotoluene: A Guide for Laboratory Professionals

Providing clear, actionable guidance for the safe disposal of chemical waste is paramount in maintaining a secure and compliant laboratory environment. This document outlines the essential procedures for the proper disposal of 2,4,5-Trifluorotoluene, ensuring the safety of researchers and adherence to regulatory standards.

Immediate Safety and Handling Precautions

Prior to handling 2,4,5-Trifluorotoluene, it is crucial to be familiar with its potential hazards. While this chemical is not classified as hazardous under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), safe laboratory practices should always be observed. Always work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of vapors. Avoid contact with skin, eyes, and clothing. In the event of a spill, immediately evacuate the area, remove all ignition sources, and clean up the spill using an absorbent material, ensuring to wear appropriate personal protective equipment.

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment to be used when handling 2,4,5-Trifluorotoluene.

Body Part	Personal Protective Equipment	Specifications and Remarks
Eyes/Face	Safety glasses with side-shields or goggles	Must comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.
Skin/Body	Chemical-resistant gloves (e.g., Nitrile rubber) and a lab coat	Wear appropriate protective gloves and clothing to prevent skin exposure.
Respiratory	Not required under normal use conditions with adequate ventilation	If ventilation is inadequate or in the case of a large spill, use a particle filter respirator.

Step-by-Step Disposal Procedure

The disposal of 2,4,5-Trifluorotoluene must be managed in accordance with local, regional, and national hazardous waste regulations. As a halogenated organic compound, it requires specific disposal protocols.

1. Waste Classification:

• Determine if the 2,4,5-Trifluorotoluene waste is classified as hazardous waste according to your institution's and local regulatory agency's guidelines. Given that it is a halogenated organic compound, it will likely be treated as such.

2. Waste Segregation:

• It is critical to segregate halogenated organic waste from non-halogenated waste streams. This is because the disposal methods and costs for these two types of waste are significantly different.

• Do not mix 2,4,5-Trifluorotoluene with other incompatible waste materials.

3. Waste Collection and Containerization:

• Collect the 2,4,5-Trifluorotoluene waste in a designated, properly labeled, and sealed container. The container should be made of a material compatible with the chemical, such as high-density polyethylene.

• The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "2,4,5-Trifluorotoluene". Do not use abbreviations or chemical formulas.

• Ensure the container is kept tightly closed when not in use and is stored in a cool, dry, and well-ventilated area away from ignition sources.

4. Waste Disposal Request:

• Once the waste container is ready for disposal, follow your institution's established procedures for hazardous waste pickup. This typically involves submitting a request to your Environmental Health and Safety (EHS) department.

• Do not dispose of 2,4,5-Trifluorotoluene down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,4,5-Trifluorotoluene.

Caption: Disposal workflow for 2,4,5-Trifluorotoluene.

Personal protective equipment for handling 2,4,5-Trifluorotoluene

This guide provides immediate and essential safety protocols for laboratory personnel, including researchers, scientists, and drug development professionals, who handle 2,4,5-Trifluorotoluene. The following procedures are designed to ensure safe handling, storage, and disposal of this chemical, minimizing exposure and risk.

While 2,4,5-Trifluorotoluene is not classified as hazardous under the 2012 OSHA Hazard Communication Standard, adherence to standard laboratory safety practices is crucial.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against exposure. The following table summarizes the recommended PPE for handling 2,4,5-Trifluorotoluene.

Body Part	PPE Recommendation	Rationale
Eyes/Face	Chemical safety goggles or a face shield.	Protects against accidental splashes that could cause eye irritation.[1]
Skin	Lab coat or chemical-resistant apron.	Prevents contact with skin and contamination of personal clothing.[1]
Hands	Chemical-resistant gloves (e.g., nitrile or butyl rubber).	Minimizes the risk of skin contact during handling.[1]
Respiratory	Not required under normal use with adequate ventilation.	A particle filter respirator may be considered if ventilation is inadequate.[1]
Feet	Closed-toe shoes.	Protects feet from potential spills.

Safe Handling and Storage Protocols

Engineering Controls:

• Work in a well-ventilated area.[1]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[2]

General Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is donned correctly.

• Dispensing: Avoid generating dust or aerosols.

• Exposure Avoidance: Prevent contact with skin, eyes, and clothing.[1] Do not ingest or inhale the substance.[1]

• Hygiene: Wash hands thoroughly after handling.

Storage:

• Keep containers tightly closed.[1]

• Store in a dry, cool, and well-ventilated place.[1]

• Keep the product and any empty containers away from heat and sources of ignition.[1]

Emergency Procedures

First-Aid Measures:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Seek medical attention.[1]

• Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms occur, seek medical attention.[1]

• Inhalation: Move the individual to fresh air. If symptoms occur, seek medical attention.[1]

• Ingestion: Clean the mouth with water and drink plenty of water afterward. If symptoms occur, seek medical attention.[1]

Fire-Fighting Measures:

• In case of a fire, use appropriate extinguishing media such as carbon dioxide (CO2), dry chemical, or foam.

• Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1]

Disposal Plan

Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste.[1] It is imperative to consult and comply with all local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

General Disposal Guidelines:

• Waste Identification: Characterize the waste to determine if it meets the criteria for hazardous waste.

• Containerization: Use appropriate, labeled containers for chemical waste.

• Segregation: Do not mix with other waste streams unless instructed to do so by your institution's environmental health and safety (EHS) department.

• Disposal: Arrange for pickup and disposal by a licensed hazardous waste contractor.

Workflow for Safe Handling and Disposal

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]